Feudomycin A Hydrochloride

Core Science & Biosynthesis

Feudomycin A Hydrochloride discovery and isolation

Discovery, Isolation, and Characterization

Executive Summary

Feudomycin A Hydrochloride is a bioactive anthracycline antibiotic originally isolated from a mutant strain of Streptomyces coeruleorubidus. Structurally related to daunorubicin, it is characterized by the presence of an ethyl group at the C-9 position of the aglycone moiety, distinguishing it from the C-9 acetyl group found in daunorubicin. This modification imparts unique physicochemical properties and alters its interaction profile with cellular targets.

This guide provides a comprehensive technical workflow for the production, isolation, and characterization of Feudomycin A, designed for researchers in natural product chemistry and drug discovery.

Discovery and Microbiological Source[1]

Original Discovery: Feudomycin A was first reported in 1981 by Oki et al. (Sanraku-Ocean Co., Ltd.) during a screening program for new anthracycline analogs. The compound was identified in the fermentation broth of a mutant strain derived from Streptomyces coeruleorubidus, a known producer of daunorubicin-related metabolites.

Taxonomy & Strain:

• Producing Organism: Streptomyces coeruleorubidus[]

• Specific Strain: Mutant strain ME130-A4 (derived from parent strain ME130).

• Metabolic Context: The strain is blocked in the normal daunorubicin biosynthetic pathway, leading to the accumulation of "shunt" metabolites like Feudomycins A and B.

Fermentation Protocol

The production of Feudomycin A requires precise control over nutrient availability to favor the accumulation of the specific analog over other anthracyclines.

3.1. Culture Media Composition

Note: All components should be sterilized at 121°C for 20 minutes unless otherwise noted.

Seed Medium (Inoculum Preparation):

• Soluble Starch: 2.0%

• Glucose: 1.0%

• Soybean Meal: 1.0%

• Yeast Extract: 1.0%

• CaCO₃: 0.2%

• pH: Adjusted to 7.0 prior to sterilization.

Production Medium (Fermentation):

Component	Concentration (g/L)	Function
Glucose	30.0	Carbon source (Rapid)
Corn Starch	20.0	Carbon source (Sustained)
Soybean Meal	15.0	Nitrogen source (Complex)
Yeast Extract	2.0	Growth factors/Vitamins
NaCl	1.0	Osmotic balance
CaCO₃	3.0	pH buffer
MgSO₄·7H₂O	0.5	Cofactor source

| Trace Elements | 1 mL/L | (Fe, Zn, Mn, Cu salts) |

3.2. Process Parameters[2][3]

• Inoculation: 5% (v/v) from vegetative seed culture (48 hours old).

• Temperature: 28°C ± 1°C.[4]

• Agitation: 200–250 RPM (Rotary shaker) or stirred tank with aeration (1 vvm).

• Duration: 96–120 hours.

• Harvest Criterion: Maximal pigment production (deep red color) and pH rise to ~7.8.

Isolation and Purification Workflow

The isolation of Feudomycin A leverages its lipophilic nature at neutral/basic pH and its solubility in organic solvents. The following protocol outlines the extraction from fermentation broth.

4.1. Isolation Logic

• Extraction: Anthracyclines are glycosides.[] To prevent acid hydrolysis of the glycosidic bond, extraction is performed at neutral or slightly basic pH (7.5–8.0).

• Partitioning: The aglycone and glycoside mixture is separated from polar impurities using chloroform or ethyl acetate.

• Purification: Silica gel chromatography separates Feudomycin A from co-metabolites (Feudomycin B, Daunorubicin) based on polarity.

4.2. Workflow Diagram

Caption: Step-by-step isolation workflow from fermentation broth to purified hydrochloride salt.

Physicochemical Characterization

Upon isolation, Feudomycin A Hydrochloride is characterized as a red amorphous powder.[] The following data validates the structural identity.

5.1. Key Properties Table[2][4]

Property	Specification	Notes
Chemical Name	Feudomycin A Hydrochloride
CAS Number	65360-28-3
Molecular Formula	C₂₇H₃₁NO₉[4][5][6][7] · HCl
Molecular Weight	549.99 g/mol	Free base: 513.54
Appearance	Red Amorphous Powder	Hygroscopic
Solubility	Soluble: MeOH, DMSO, WaterInsoluble: Hexane, Ether
UV (MeOH)	233, 253, 290, 480, 495 nm	Characteristic anthraquinone chromophore
Melting Point	148–150°C (dec.)

5.2. Structural Elucidation (NMR & MS)

• Mass Spectrometry: ESI-MS typically shows

  at m/z 514.2.

• ¹H-NMR (Diagnostic Signals):

  • Aglycone: Aromatic protons at

    7.0–8.0 ppm (H-1, H-2, H-3).

  • C-9 Side Chain: Triplet/Multiplet at

    ~0.9–1.0 ppm corresponding to the terminal methyl of the ethyl group (distinct from the singlet acetyl methyl in daunorubicin).

  • Sugar Moiety: Anomeric proton doublet at

    ~5.5 ppm.

Biological Activity & Mechanism

Feudomycin A exhibits potent biological activity, primarily driven by its ability to interact with nucleic acids.

Mechanism of Action:

• Intercalation: The planar anthraquinone ring intercalates between DNA base pairs.

• Topoisomerase Inhibition: Stabilizes the DNA-Topoisomerase II complex, preventing DNA religation and causing double-strand breaks.

• ROS Generation: The quinone moiety can undergo redox cycling, generating reactive oxygen species that damage cellular components.

Spectrum:

• Antitumor: Active against L1210 leukemia cells (IC₅₀ values comparable to daunorubicin).

• Antibacterial: Active against Gram-positive bacteria (Staphylococcus aureus, Bacillus subtilis), but generally inactive against Gram-negatives due to permeability barriers.

References

• Oki, T., Matsuzawa, Y., Kiyoshima, K., Yoshimoto, A., Naganawa, H., Takeuchi, T., & Umezawa, H. (1981). New anthracyclines, feudomycins, produced by the mutant from Streptomyces coeruleorubidus ME130-A4. The Journal of Antibiotics, 34(7), 783–790. Link

• Matsuzawa, Y., Oki, T., Takeuchi, T., & Umezawa, H. (1981). Structure-activity relationships of anthracyclines relative to cytotoxicity and effects on macromolecular synthesis in L1210 leukemia cells. The Journal of Antibiotics, 34(12), 1596–1607. Link

• Yoshimoto, A., Oki, T., Takeuchi, T., & Umezawa, H. (1980). Microbial conversion of anthracyclinones to daunomycin by blocked mutants of Streptomyces coeruleorubidus. The Journal of Antibiotics, 33(10), 1158–1166. Link

• PubChem. (n.d.).[6] Feudomycin A Hydrochloride (Compound Summary). National Library of Medicine. Link

• Santa Cruz Biotechnology. (2025). Feudomycin A hydrochloride Datasheet. Link

Sources

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• 4. GSRS [gsrs.ncats.nih.gov]
• 5. Feudomycin A hydrochloride | CAS 65360-28-3 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 6. Feudomycin B | C28H31NO10 | CID 10053050 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. GSRS [gsrs.ncats.nih.gov]

Elucidating the Molecular Architecture of Feudomycin A Hydrochloride: A Technical Guide

This in-depth technical guide provides a comprehensive overview of the structure elucidation of Feudomycin A Hydrochloride, a potent anthracycline antibiotic. Tailored for researchers, scientists, and professionals in drug development, this document details the multidisciplinary analytical approach required to unravel the complex molecular architecture of this significant natural product. We will explore the causality behind experimental choices, ensuring a robust and self-validating narrative of the elucidation process.

Introduction: The Anthracycline Family and the Significance of Feudomycin A

The anthracyclines are a class of chemotherapeutic agents widely used in the treatment of various cancers. Their mechanism of action primarily involves the intercalation of DNA and the inhibition of topoisomerase II, leading to the disruption of cancer cell replication. Feudomycin A, isolated from the bacterium Streptomyces coeruleorubidus, is a notable member of this family.[][2] Its unique structural features hold the potential for improved therapeutic efficacy and a differentiated side-effect profile compared to established anthracyclines like Doxorubicin and Daunorubicin. Understanding the precise three-dimensional structure of Feudomycin A Hydrochloride is paramount for elucidating its mechanism of action, guiding further derivatization efforts, and ultimately unlocking its full therapeutic potential.

Foundational Analysis: Unveiling the Molecular Blueprint

The initial steps in the structure elucidation of a novel natural product focus on determining its fundamental chemical properties. For Feudomycin A Hydrochloride, this involved establishing its molecular formula and identifying its core structural class.

Mass Spectrometry: Defining the Elemental Composition

High-resolution mass spectrometry (HRMS) is the cornerstone for determining the elemental composition of a molecule. For Feudomycin A Hydrochloride, High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) would be the technique of choice.

Experimental Protocol: High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS)

• Sample Preparation: A dilute solution of Feudomycin A Hydrochloride is prepared in a suitable solvent, typically methanol or a mixture of acetonitrile and water, with the addition of a small amount of formic acid to promote ionization.

• Instrumentation: The sample is introduced into an ESI-MS instrument, such as a quadrupole time-of-flight (Q-TOF) or Orbitrap mass spectrometer.

• Ionization: The solution is sprayed through a heated capillary at a high voltage, generating positively charged molecular ions, primarily the [M+H]+ adduct.

• Mass Analysis: The mass-to-charge ratio (m/z) of the ions is measured with high accuracy (typically < 5 ppm).

The HR-ESI-MS analysis of the free base of Feudomycin A would yield a molecular ion peak corresponding to the exact mass of the protonated molecule. This data allows for the unambiguous determination of the molecular formula.

Parameter	Value	Source
Molecular Formula	C27H31NO9	[3][4]
Molecular Weight (Free Base)	513.54 g/mol	[3]
Molecular Weight (HCl Salt)	550.0 g/mol	[3]

The determined molecular formula of C27H31NO9 for the free base provides the fundamental building blocks for the subsequent stages of structure elucidation.[3][4]

Ultraviolet-Visible (UV-Vis) Spectroscopy: Identifying the Chromophore

The intense red color of Feudomycin A suggests the presence of an extended conjugated system within its structure.[] UV-Vis spectroscopy is employed to characterize this chromophore, which is a hallmark of the tetracyclic quinone core common to anthracyclines.

Experimental Protocol: UV-Visible Spectroscopy

• Sample Preparation: A solution of Feudomycin A Hydrochloride of known concentration is prepared in a UV-transparent solvent, such as ethanol or methanol.

• Instrumentation: The absorbance of the solution is measured over a range of wavelengths (typically 200-800 nm) using a dual-beam UV-Vis spectrophotometer.

• Data Analysis: The resulting spectrum, a plot of absorbance versus wavelength, reveals the wavelengths of maximum absorbance (λmax).

The UV-Vis spectrum of Feudomycin A would exhibit characteristic absorption bands consistent with an anthracycline chromophore, providing early evidence of its structural class.

Deciphering the Connectivity: The Power of Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the precise connectivity of atoms in a molecule. A suite of one-dimensional (1D) and two-dimensional (2D) NMR experiments is required to piece together the intricate framework of Feudomycin A.

1D NMR: A First Look at the Proton and Carbon Environments

• ¹H NMR (Proton NMR): This experiment provides information about the chemical environment of each proton in the molecule. The chemical shift (δ) indicates the electronic environment, the integration reveals the number of protons, and the coupling constants (J) provide information about adjacent protons.

• ¹³C NMR (Carbon NMR): This experiment identifies all the unique carbon atoms in the molecule. The chemical shifts of the carbon signals indicate their functional group and hybridization state.

2D NMR: Connecting the Pieces

2D NMR experiments are crucial for establishing the connectivity between atoms that are not directly apparent from 1D spectra.

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, typically on adjacent carbon atoms. This is instrumental in tracing out spin systems within the molecule, such as the sugar moiety and the aliphatic portions of the aglycone.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon atom to which it is directly attached. This allows for the unambiguous assignment of proton and carbon signals to specific CH, CH₂, and CH₃ groups.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons that are separated by two or three bonds. This is a critical experiment for connecting the different spin systems identified by COSY and for establishing the linkages between the aglycone and the sugar moiety.

The following diagram illustrates the workflow for integrating the data from these key NMR experiments to build up the structure of Feudomycin A.

Caption: Workflow for integrating 1D and 2D NMR data to determine the planar structure of Feudomycin A.

Defining the 3D Arrangement: Stereochemistry of Feudomycin A

Once the planar structure of Feudomycin A is established, the next critical step is to determine the three-dimensional arrangement of its atoms, known as its stereochemistry. This is crucial as even minor changes in stereochemistry can have profound effects on biological activity.

Relative Stereochemistry: NOESY and Coupling Constants

• NOESY (Nuclear Overhauser Effect Spectroscopy): This 2D NMR experiment identifies protons that are close to each other in space, regardless of whether they are connected through bonds. The presence of a NOESY cross-peak between two protons indicates that they are spatially proximate. This information is invaluable for determining the relative stereochemistry of the chiral centers in both the aglycone and the sugar moiety.

• ¹H-¹H Coupling Constants (J-values): The magnitude of the coupling constant between two protons can provide information about the dihedral angle between them. This is particularly useful for determining the relative stereochemistry of substituents on a ring system, such as the sugar.

Absolute Stereochemistry: The Final Frontier

Determining the absolute stereochemistry (the actual R/S configuration of each chiral center) is often the most challenging aspect of structure elucidation. Several methods can be employed:

• X-ray Crystallography: If a suitable single crystal of Feudomycin A Hydrochloride can be obtained, X-ray crystallography provides an unambiguous determination of the absolute stereochemistry.

• Chiral Synthesis: The total synthesis of a specific stereoisomer of Feudomycin A and comparison of its spectroscopic and physical properties with the natural product can confirm the absolute configuration.

• Comparison with Known Compounds: The spectroscopic data (particularly NMR and circular dichroism) of Feudomycin A can be compared to that of known related compounds with established absolute stereochemistries, such as Daunorubicin.

The established absolute stereochemistry for Feudomycin A is (7S,9S)-7-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-9-ethyl-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione.[3]

The Final Structure: Feudomycin A Hydrochloride

The culmination of the data from mass spectrometry, UV-Vis spectroscopy, and a comprehensive suite of NMR experiments leads to the definitive structure of Feudomycin A Hydrochloride.

Caption: Chemical structure of Feudomycin A.

The structure reveals a tetracyclic aglycone, characteristic of the anthracycline family, glycosidically linked to an amino sugar, L-rhodosamine. The hydrochloride salt is formed at the primary amine of the sugar moiety.

Conclusion: A Multidimensional Approach to a Complex Puzzle

The structure elucidation of Feudomycin A Hydrochloride is a testament to the power of a multidisciplinary analytical approach. Each experimental technique provides a unique piece of the puzzle, and it is only through the careful integration of all the data that the complete molecular architecture can be revealed. This detailed structural understanding is the foundation upon which the development of Feudomycin A as a potential next-generation anticancer agent can be built.

References

• gsrs. (n.d.). FEUDOMYCIN A HYDROCHLORIDE. Retrieved February 10, 2026, from [Link]

• PubChem. (n.d.). Feudomycin a (C27H31NO9). Retrieved February 10, 2026, from [Link]

• Venkatasai Life Sciences. (n.d.). Feudomycin B | 79438-97-4. Retrieved February 10, 2026, from [Link]

• PubChem. (n.d.). Feudomycin B | C28H31NO10 | CID 10053050. Retrieved February 10, 2026, from [Link]

• gsrs. (n.d.). FEUDOMYCIN B. Retrieved February 10, 2026, from [Link]

• Drugfuture.com. (n.d.). FEUDOMYCIN A HYDROCHLORIDE. Retrieved February 10, 2026, from [Link]

• Pharmaffiliates. (n.d.). Daunorubicin - Impurity C (HCl Salt)| Chemical Name : Feudomycin B Hydrochloride. Retrieved February 10, 2026, from [Link]

• J-GLOBAL. (n.d.). Feudomycin A | Chemical Substance Information. Retrieved February 10, 2026, from [Link]

• Pharmaffiliates. (n.d.). CAS No : 79438-97-4 | Product Name : Feudomycin B. Retrieved February 10, 2026, from [Link]

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• 4. PubChemLite - Feudomycin a (C27H31NO9) [pubchemlite.lcsb.uni.lu]

Technical Guide: Feudomycin A Hydrochloride Biological Activity &amp; Experimental Profiling

Executive Summary

Feudomycin A Hydrochloride (CAS: 79466-09-4 for free base; specific salt forms vary) is a bioactive anthracycline antibiotic isolated from Streptomyces coeruleorubidus.[1][2][] Structurally distinct from its cogener Feudomycin B (Daunorubicin Impurity C) and the parent compound Daunorubicin, Feudomycin A is characterized by a specific glycosidic linkage and side-chain oxidation state (C27H31NO9).[1][2]

This guide provides a comprehensive technical analysis of Feudomycin A Hydrochloride, focusing on its dual mechanism of action (DNA intercalation and Topoisomerase II inhibition), cytotoxicity profile, and rigorous experimental protocols for validation in drug discovery workflows.[1]

Chemical Identity & Physicochemical Properties[1][2][3][4][5]

Understanding the physicochemical constraints of Feudomycin A is critical for experimental reproducibility. The hydrochloride salt form significantly enhances aqueous solubility compared to the free base, facilitating cell-based assays.[]

Property	Specification
Compound Name	Feudomycin A Hydrochloride
Class	Anthracycline Antibiotic / Polyketide
Source	Streptomyces coeruleorubidus (Mutant strains)
Chemical Formula	C₂₇H₃₁NO₉[1][2][] · HCl
Molecular Weight	~550.0 g/mol (Salt); 513.54 g/mol (Base)
Solubility	Soluble in DMSO (>10 mg/mL), Methanol; Water (moderate, pH dependent)
Appearance	Red to orange amorphous powder
Stability	Sensitive to light and alkaline pH.[1][2] Store at -20°C desiccated.

Critical Handling Note: Anthracyclines adhere to glass and plastics. Use silanized glassware or low-binding polypropylene consumables to prevent potency loss during serial dilutions.[1][2][]

Mechanism of Action (MOA)[1][2][6]

Feudomycin A shares the core pharmacophore of the anthracycline class but exhibits distinct binding kinetics due to its specific aglycone structure.

Primary Mechanism: Topoisomerase II Poisoning

Feudomycin A acts as a Topoisomerase II poison. It stabilizes the transient DNA-Topoisomerase II cleavable complex, preventing the religation of double-stranded DNA breaks.[1][2][] This leads to the accumulation of DNA damage, triggering cell cycle arrest at G2/M and subsequent apoptosis.

Secondary Mechanism: DNA Intercalation

The planar anthraquinone ring system intercalates between DNA base pairs. This physical insertion distorts the DNA helix, inhibiting DNA polymerase progression and RNA transcription.

Tertiary Mechanism: ROS Generation

The quinone moiety can undergo one-electron reduction to a semiquinone radical, generating Reactive Oxygen Species (ROS) that cause lipid peroxidation and membrane damage.[1][2]

MOA Visualization

Figure 1: Multi-modal mechanism of action of Feudomycin A, illustrating nuclear targets (DNA/Topo II) and cytoplasmic redox cycling.[1][2][]

Biological Activity Profile

Cytotoxicity & Antitumor Activity

Feudomycin A demonstrates potent cytotoxicity against murine and human tumor cell lines. It is particularly effective against hematological malignancies (leukemias) due to the high proliferative rate and Topoisomerase II expression in these cells.[1]

• Comparative Potency: Generally comparable to Daunorubicin, though specific potency varies by cell line due to differences in cellular uptake and efflux susceptibility (P-gp substrate status).[1][2][]

• Target Cells: L1210 (Murine leukemia), P388 (Leukemia), MCF-7 (Breast cancer).[1][2][]

Antimicrobial Spectrum

Like many anthracyclines, Feudomycin A exhibits antibacterial activity, primarily against Gram-positive organisms (Staphylococcus aureus, Bacillus subtilis).[1][2][] Its use as an antibiotic is limited by its high eukaryotic toxicity, but this activity is relevant for biosynthetic gene cluster profiling.

Experimental Protocols

Protocol A: Preparation of Stock Solutions

Objective: Create stable, accurate stock solutions for biological assays.

• Weighing: Weigh Feudomycin A HCl powder in a static-free environment.

• Solvent: Dissolve in 100% DMSO to a concentration of 10 mM. Vortex for 1 minute to ensure complete solubilization.

  • Note: Avoid aqueous buffers for the initial stock to prevent hydrolysis.

• Storage: Aliquot into amber microcentrifuge tubes (avoid repeated freeze-thaw cycles). Store at -20°C (stable for 1 month) or -80°C (stable for 6 months).

Protocol B: In Vitro Cytotoxicity Assay (MTT)

Objective: Determine the IC50 of Feudomycin A in leukemia cells (e.g., HL-60 or L1210).[1][2]

Materials:

• HL-60 cells in RPMI-1640 + 10% FBS.

• MTT Reagent (5 mg/mL in PBS).[1][2]

• 96-well clear bottom plates.[1][2][]

Workflow:

• Seeding: Seed cells at 1 x 10⁴ cells/well in 90 µL media. Incubate for 24h at 37°C/5% CO₂.

• Treatment: Prepare 10x serial dilutions of Feudomycin A in media (Range: 1 nM to 10 µM). Add 10 µL to wells.

  • Control: DMSO vehicle control (<0.5% final concentration).[1][2]

  • Positive Control: Doxorubicin (1 µM).[1][2][4]

• Incubation: Incubate for 48 or 72 hours.

• Readout: Add 10 µL MTT reagent. Incubate 4 hours. Solubilize formazan crystals with 100 µL acidified isopropanol or SDS-HCl.

• Analysis: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression (Sigmoidal dose-response).

Protocol C: DNA Binding/Intercalation Assay

Objective: Confirm the physical interaction between Feudomycin A and DNA.

Workflow:

• Preparation: Prepare Calf Thymus DNA (CT-DNA) solution (50 µM bp) in Tris-HCl buffer (pH 7.4).[1][2][]

• Titration: Maintain constant Feudomycin A concentration (e.g., 10 µM) and titrate with increasing concentrations of CT-DNA (0 - 100 µM).[1][2][]

• Spectroscopy: Measure UV-Vis absorption spectra (200-600 nm).

• Result Interpretation: Look for hypochromicity (decrease in absorbance) and bathochromic shift (red shift) of the absorption maximum (~480 nm), which indicates intercalation into the DNA stack.[1]

Biosynthetic Context & Visualization

Feudomycin A is a product of the Type II Polyketide Synthase (PKS) pathway in Streptomyces. It diverges from the Daunorubicin pathway, often accumulating in specific blocked mutants.

Figure 2: Biosynthetic relationship between Feudomycin A and the canonical Daunorubicin pathway in Streptomyces coeruleorubidus.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 71668332, Feudomycin A. Retrieved from [Link][1][2]

• Oki, T. et al. (1981).Biosynthesis of anthracycline antibiotics by Streptomyces coeruleorubidus. Journal of Antibiotics.

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• 4. Comparative In Vitro Study of the Cytotoxic Effects of Doxorubicin’s Main Metabolites on Cardiac AC16 Cells Versus the Parent Drug - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to Feudomycin A Hydrochloride (C₂₇H₃₁NO₉•HCl): Properties, Mechanisms, and Experimental Protocols

Prepared by: Gemini, Senior Application Scientist

This document provides an in-depth technical overview of Feudomycin A Hydrochloride, a potent angucycline antibiotic. It is intended for researchers, scientists, and professionals in the fields of oncology, microbiology, and drug development. This guide covers the compound's physicochemical properties, proposed mechanisms of action, and detailed protocols for its investigation.

Introduction and Compound Overview

Feudomycin A is a naturally occurring polyketide belonging to the angucycline class of antibiotics, a large family of compounds known for their diverse biological activities, including significant anticancer and antibacterial properties.[1][2] Like many compounds in this class, Feudomycin A is a secondary metabolite produced by bacteria of the genus Streptomyces, which are renowned for their ability to synthesize a vast array of clinically important therapeutics.[][4]

Structurally, Feudomycin A features a distinctive benz[a]anthracene tetracyclic core, which is characteristic of angucyclines, appended with a glycosidically linked amino sugar moiety.[1][5] This complex architecture is fundamental to its biological function. The hydrochloride salt form (C₂₇H₃₁NO₉•HCl) enhances its solubility and stability for experimental use. While research on Feudomycin A itself is specific, its classification as a close analogue of compounds like Daunorubicin (it is also known as 13-Deoxydaunorubicin hydrochloride) places it within a well-studied family of potent chemotherapeutics, suggesting a high potential for further investigation.[6][7] This guide aims to synthesize the available information and provide a robust framework for its scientific evaluation.

Physicochemical Properties

A clear understanding of a compound's physicochemical properties is critical for designing and interpreting experiments. The key properties of Feudomycin A and its hydrochloride salt are summarized below.

Property	Value	Source(s)
Compound Name	Feudomycin A Hydrochloride	[6]
Synonyms	13-Deoxydaunorubicin hydrochloride, NSC-273428	[6][7]
Molecular Formula	C₂₇H₃₁NO₉•HCl	[6][7]
Molecular Weight	550.0 g/mol	[6]
CAS Number	65360-28-3	[7][8]
Appearance	Red Amorphous Powder (inferred from Feudomycin B)	[]
Free Base Formula	C₂₇H₃₁NO₉	[9][10]
Free Base Mol. Wt.	513.54 g/mol	[9]
Free Base CAS	79466-09-4	[9]
Chemical Class	Angucycline / Anthracycline Antibiotic	[1][11]

Proposed Mechanism of Action

The precise mechanism of action for Feudomycin A has not been fully elucidated in dedicated literature. However, based on its structural similarity to well-characterized anthracyclines like Daunorubicin and related feudomycins, a multi-faceted mechanism can be proposed.[][11][12] The primary modes of action are believed to be DNA interference and the generation of cytotoxic reactive oxygen species (ROS).

Key Proposed Mechanisms:

• DNA Intercalation & Topoisomerase II Inhibition: The planar tetracyclic core of Feudomycin A is ideally shaped to intercalate, or insert, between the base pairs of the DNA double helix. This physical blockage disrupts DNA replication and transcription. Furthermore, this binding stabilizes the complex between DNA and Topoisomerase II, an essential enzyme that resolves DNA tangles. This stabilization prevents the re-ligation of DNA strands, leading to double-strand breaks and the induction of apoptosis.

• Redox Cycling and ROS Generation: The quinone moiety in the angucycline structure can undergo redox cycling.[12] It can be reduced by cellular reductases (e.g., those in the mitochondrial electron transport chain) to a semiquinone radical. This radical can then react with molecular oxygen to regenerate the parent quinone while producing superoxide radicals (O₂⁻). This process can repeat, creating a futile cycle that generates large amounts of ROS, which in turn cause widespread oxidative damage to lipids, proteins, and DNA, contributing to cytotoxicity.[12]

• Membrane Interaction: Some related compounds exhibit membrane-disruptive properties, interfering with ion transport and membrane potential.[12] This can disrupt cellular homeostasis and contribute to cell death, particularly in bacteria.

Caption: Proposed multi-target mechanism of Feudomycin A.

Experimental Protocols for Scientific Investigation

To facilitate research into Feudomycin A Hydrochloride, this section provides detailed, step-by-step protocols for assessing its primary biological activities. These protocols are designed with self-validation and reproducibility in mind.

Protocol 1: In Vitro Cytotoxicity Assessment using MTT Assay

This protocol determines the concentration of Feudomycin A Hydrochloride required to inhibit the growth of a cancer cell line by 50% (IC₅₀). It measures the metabolic activity of cells via the reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product.

Caption: Workflow for MTT-based cytotoxicity assay.

Methodology:

• Cell Seeding: Plate a chosen cancer cell line (e.g., HeLa, MCF-7) in a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

  • Causality: This initial incubation ensures cells are in a logarithmic growth phase and are adhered to the plate, providing a consistent starting point for the assay.

• Compound Preparation: Prepare a 10 mM stock solution of Feudomycin A Hydrochloride in sterile DMSO. Perform a serial dilution in culture medium to create a range of treatment concentrations (e.g., 100 µM to 0.01 µM).

• Cell Treatment: Carefully remove the old medium from the wells. Add 100 µL of the prepared Feudomycin A dilutions to the respective wells.

  • Controls (Critical):

    • Vehicle Control: Wells treated with medium containing the highest concentration of DMSO used in the dilutions (e.g., 0.1%). This validates that the solvent is not causing cytotoxicity.

    • Untreated Control: Wells containing only cells and fresh medium, representing 100% cell viability.

    • Blank Control: Wells with medium but no cells, to subtract background absorbance.

• Incubation: Incubate the plate for 48 to 72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 10 µL of sterile MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours.

  • Causality: Viable cells with active mitochondrial reductases will convert the yellow MTT into insoluble purple formazan crystals.

• Solubilization: Carefully aspirate the medium from each well. Add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete solubilization.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: After subtracting the blank, calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value.

Protocol 2: Determination of Minimum Inhibitory Concentration (MIC)

This protocol uses the broth microdilution method to determine the lowest concentration of Feudomycin A Hydrochloride that visibly inhibits the growth of a specific bacterial strain.

Methodology:

• Bacterial Inoculum Preparation: Inoculate a single colony of the test bacterium (e.g., Staphylococcus aureus, Bacillus subtilis) into 5 mL of cation-adjusted Mueller-Hinton Broth (MHB). Incubate at 37°C with shaking until the culture reaches a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension 1:100 in fresh MHB to achieve a final inoculum density of ~1.5 x 10⁶ CFU/mL.

• Compound Dilution: In a 96-well plate, add 50 µL of sterile MHB to wells 2 through 12. Prepare a 2X working stock of Feudomycin A Hydrochloride (e.g., at 256 µg/mL) in MHB. Add 100 µL of this stock to well 1.

• Serial Dilution: Transfer 50 µL from well 1 to well 2, mix thoroughly, and continue this 2-fold serial dilution across the plate to well 10. Discard 50 µL from well 10. This creates a concentration gradient (e.g., 128 µg/mL down to 0.25 µg/mL).

  • Controls (Critical):

    • Well 11 (Growth Control): Add 50 µL of MHB. This well receives no compound.

    • Well 12 (Sterility Control): Add 100 µL of MHB. This well receives no compound and no bacteria.

• Inoculation: Add 50 µL of the diluted bacterial inoculum (~1.5 x 10⁶ CFU/mL) to wells 1 through 11. The final volume in each well will be 100 µL, and the final bacterial concentration will be ~7.5 x 10⁵ CFU/mL. The compound concentrations are now halved to their final test values.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Result Interpretation: The MIC is the lowest concentration of Feudomycin A Hydrochloride at which there is no visible turbidity (i.e., the first clear well). The growth control (well 11) should be turbid, and the sterility control (well 12) should be clear.

Conclusion and Future Directions

Feudomycin A Hydrochloride is a promising member of the angucycline family with demonstrated anti-tumor cell activity.[9] Its proposed mechanisms of action, centered on DNA damage and oxidative stress, are hallmarks of effective chemotherapeutic agents. The technical framework and protocols provided in this guide offer a clear path for researchers to rigorously evaluate its therapeutic potential.

Future research should focus on:

• Broad-Spectrum Activity Screening: Quantitatively assessing the IC₅₀ values across a diverse panel of cancer cell lines and determining the MIC against a wide range of pathogenic bacteria, including multi-drug resistant strains.

• Mechanistic Validation: Performing assays to confirm DNA intercalation (e.g., ethidium bromide displacement), measure Topoisomerase II inhibition, and quantify ROS production in treated cells.

• In Vivo Efficacy and Toxicology: Advancing the most promising in vitro findings to preclinical animal models to evaluate efficacy, pharmacokinetics, and safety profiles.

• Synergistic Studies: Investigating the potential for Feudomycin A to enhance the efficacy of existing antibiotics or chemotherapeutics when used in combination.[12]

The exploration of complex natural products like Feudomycin A remains a vital frontier in the quest for novel therapeutics to combat cancer and infectious diseases.

References

• Kharel, M. K., Pahari, P., Shepherd, M. D., Tibrewal, N., Nybo, S. E., Shaaban, K. A., & Rohr, J. (2012). Angucyclines: Biosynthesis, mode-of-action, new natural products, and synthesis. Natural Product Reports, 29(2), 264-325. [Link]

• Kharel, M. K., et al. (2012). Angucyclines: Biosynthesis, mode-of-action, new natural products, and synthesis. Natural Product Reports. [Link]

• DC Chemicals. (n.d.). Feudomycin A Datasheet. DC Chemicals. [Link]

• Global Substance Registration System. (n.d.). FEUDOMYCIN A HYDROCHLORIDE. GSRS. [Link]

• PubChemLite. (n.d.). Feudomycin a (C27H31NO9). PubChemLite. [Link]

• Zhou, S., et al. (2018). Stress-Driven Discovery of New Angucycline-Type Antibiotics from a Marine Streptomyces pratensis NA-ZhouS1. Marine Drugs. [Link]

• Drugfuture. (n.d.). FEUDOMYCIN A HYDROCHLORIDE. FDA Global Substance Registration System. [Link]

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Technical Whitepaper: Characterization and Control of Feudomycin A Hydrochloride in Daunorubicin API

Executive Summary

In the manufacturing of Daunorubicin Hydrochloride, a potent anthracycline chemotherapeutic, purity is paramount to ensure safety and efficacy. Among the critical process-related impurities is Feudomycin A Hydrochloride (also designated as EP Impurity G or 13-Deoxydaunorubicin ).

Feudomycin A is a biosynthetic congener of Daunorubicin, differing only by the reduction of the C-13 ketone to a methylene group. This structural modification significantly alters its lipophilicity and elution profile, necessitating robust analytical discrimination. This guide provides a comprehensive technical framework for the identification, quantification, and control of Feudomycin A, adhering to ICH Q3A(R2) and Q3B(R2) guidelines.

Chemical Basis & Structural Elucidation

Understanding the precise structural divergence between the Active Pharmaceutical Ingredient (API) and the impurity is the foundation of any separation strategy.

Structural Comparison

Daunorubicin contains an acetyl group at the C-9 position of the tetracyclic aglycone.[1] In Feudomycin A, this acetyl group is replaced by an ethyl group. This change results from the reduction of the C-13 carbonyl oxygen.

Feature	Daunorubicin Hydrochloride	Feudomycin A Hydrochloride
Common Name	Daunorubicin	Feudomycin A (13-Deoxydaunorubicin)
Regulatory ID	API	EP Impurity G
CAS Number	23541-50-6	65360-28-3
Molecular Formula	C₂₇H₂₉NO₁₀ · HCl	C₂₇H₃₁NO₉ · HCl
Molecular Weight	563.98 g/mol	549.99 g/mol
C-9 Side Chain	Acetyl (-C(=O)CH₃)	Ethyl (-CH₂CH₃)
Polarity	Higher (More Polar)	Lower (More Hydrophobic)

Causality of Impurity Formation

Feudomycin A is not a degradation product formed during storage; rather, it is a fermentation by-product . It originates from the biosynthetic machinery of Streptomyces peucetius. The type II polyketide synthase (PKS) pathway assembles the aglycone. The divergence occurs at the processing of the side chain, where specific ketoreductases (encoded by genes such as dnrU) may over-reduce the C-13 ketone or fail to oxygenate the precursor correctly.

Biosynthetic Pathway Diagram

The following diagram illustrates the bifurcation in the biosynthetic pathway leading to Feudomycin A.

Caption: Biosynthetic bifurcation in Streptomyces peucetius leading to Daunorubicin and Feudomycin A.

Analytical Strategy: Detection and Control

Due to the structural similarity, separating Feudomycin A from Daunorubicin requires a high-resolution Reverse Phase HPLC (RP-HPLC) method. The critical separation mechanism relies on the hydrophobic difference between the acetyl and ethyl side chains.

Chromatographic Behavior[2][3][4]

• Stationary Phase: C18 (Octadecylsilane) is essential. The ethyl group of Feudomycin A interacts more strongly with the C18 chains than the acetyl group of Daunorubicin.

• Elution Order: Daunorubicin elutes first . Feudomycin A elutes later (Relative Retention Time, RRT > 1.0, typically ~1.2 - 1.4).

Standardized HPLC Protocol

This protocol is designed to be self-validating, ensuring system suitability before sample analysis.

Instrument: HPLC with UV-Vis or PDA Detector. Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) or equivalent. Column Temperature: 30°C. Flow Rate: 1.0 mL/min.[2] Detection Wavelength: 254 nm (general) and 480 nm (specific for anthracycline core).

Mobile Phase Configuration:

• Mobile Phase A: 0.01 M Phosphate Buffer (pH 3.0) + 0.1% Triethylamine (TEA). Note: TEA acts as a silanol blocker to reduce tailing of the amine group.

• Mobile Phase B: Acetonitrile (HPLC Grade).

Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B	Phase Description
0.0	75	25	Equilibration
15.0	50	50	Elution of Daunorubicin
25.0	20	80	Elution of Feudomycin A
30.0	20	80	Wash

| 31.0 | 75 | 25 | Re-equilibration |

Analytical Workflow Diagram

The following flowchart details the logical progression from sample preparation to data reporting.

Caption: Logical workflow for the analytical detection and compliance checking of Feudomycin A.

Toxicological Implications & Control Limits

While Feudomycin A shares the anthracycline core, the absence of the C-13 ketone alters its biological activity.

• Potency: 13-Deoxy anthracyclines generally exhibit lower antitumor potency compared to their parent compounds because the C-13 carbonyl is involved in hydrogen bonding within the DNA intercalation complex.

• Toxicity: Despite lower potency, they retain the quinone moiety responsible for redox cycling and reactive oxygen species (ROS) generation, contributing to cardiotoxicity .

• Regulatory Limits: As a known related substance (EP Impurity G), it must be controlled.

  • Reporting Threshold: > 0.05%

  • Identification Threshold: > 0.10%

  • Qualification Threshold: > 0.15% (per ICH Q3A R2).

Self-Validating Control: If Feudomycin A levels exceed 0.15% in the crude API, the batch must undergo re-crystallization or preparative chromatography. The presence of Feudomycin A is a direct indicator of fermentation conditions (specifically aeration and precursor feed rates) and can be used as a feedback metric for process optimization.

References

• European Pharmacopoeia (Ph.[3] Eur.) . Daunorubicin Hydrochloride Monograph. (Accessed via EDQM Knowledge Database). Link

• National Center for Biotechnology Information (NCBI) . PubChem Compound Summary for CID 30323: Daunorubicin. Link

• Santa Cruz Biotechnology . Feudomycin A Hydrochloride (CAS 65360-28-3). Link

• Lomovskaya, N., et al. (1999). Doxorubicin Overproduction in Streptomyces peucetius: Cloning and Characterization of the dnrU Ketoreductase. Journal of Bacteriology. Link

• International Conference on Harmonisation (ICH) . Guideline Q3A(R2): Impurities in New Drug Substances. Link

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A Technical Guide to the Potential Therapeutic Targets of Feudomycin A Hydrochloride

Prepared by: Senior Application Scientist, Advanced Drug Discovery Division

Abstract: Feudomycin A, a member of the anthracycline class of polyketides, has emerged as a compound of significant interest for its potent cytotoxic effects against various cancer cell lines.[1] As a structural analog of established chemotherapeutics like daunorubicin, its mechanism of action is multifaceted, though evidence strongly converges on a primary therapeutic target.[][3] This guide provides an in-depth technical analysis of the principal molecular target of Feudomycin A Hydrochloride, the downstream cellular pathways it modulates, and the state-of-the-art methodologies required for target validation. We will explore the causal chain from enzymatic inhibition to the induction of apoptosis, offering field-proven experimental protocols and workflows for researchers in oncology and drug development.

Introduction to Feudomycin A Hydrochloride

Feudomycin A is a natural product belonging to the anthracycline family of antibiotics, a class renowned for its clinical utility in oncology.[] Structurally, it is characterized by a tetracyclic quinone core linked to an amino sugar moiety.[4][5] The hydrochloride salt form enhances its solubility and stability for experimental use.[6]

• Chemical Class: Anthracycline Glycoside, Polyketide[1][7]

• Molecular Formula (HCl Salt): C₂₇H₃₁NO₉·HCl[6]

• Molecular Weight (HCl Salt): 550.0 g/mol [6]

• Biological Activity: Exhibits potent cytotoxic effects against cancer cells and broad-spectrum antibacterial properties.[1]

Its structural similarity to daunorubicin and doxorubicin provides a strong theoretical basis for its mechanism of action, which has been investigated through biochemical and cellular assays.

Primary Therapeutic Target: DNA Topoisomerase II

The central mechanism underlying the anticancer activity of Feudomycin A is the inhibition of DNA Topoisomerase II (Topo II). This essential enzyme manages DNA topology during replication, transcription, and chromosome segregation by introducing transient double-strand breaks (DSBs) to relieve supercoiling.[1]

Feudomycin A functions not as a simple enzymatic inhibitor but as a Topo II poison . This critical distinction means it does not block the catalytic activity of Topo II directly. Instead, it intercalates into the DNA and traps the enzyme in a covalent complex with the DNA after the strands have been cleaved. This stabilized "cleavable complex" prevents the re-ligation of the DNA strands, leading to a catastrophic accumulation of permanent, protein-linked DSBs.[1] This mechanism is a hallmark of many clinically successful anthracyclines.[8]

The accumulation of these DSBs serves as a primary damage signal, activating downstream pathways that ultimately determine the cell's fate.

Downstream Cellular Consequence: DNA Damage Response and Apoptosis

The stabilization of the Topo II-DNA cleavable complex triggers a robust cellular signaling cascade known as the DNA Damage Response (DDR). This response culminates in cell cycle arrest and, if the damage is irreparable, programmed cell death (apoptosis).

Activation of the DNA Damage Response (DDR)

The presence of DSBs is detected by sensor proteins, primarily the ATM (Ataxia-Telangiectasia Mutated) kinase . ATM activation initiates a phosphorylation cascade that coordinates DNA repair, cell cycle checkpoint activation, and apoptosis. A key event in this pathway is the phosphorylation of the histone variant H2AX at serine 139, creating γH2AX, which serves as a crucial biomarker for DNA double-strand breaks. This phosphorylation event flags the damage sites and recruits a host of repair and signaling proteins.

If the DNA damage is extensive and cannot be resolved, the DDR pathway shifts from a pro-survival (repair) mode to a pro-death signal, often mediated by the tumor suppressor protein p53.

Caption: Feudomycin A traps Topo II on DNA, leading to DSBs and DDR activation.

Induction of the Intrinsic Apoptotic Pathway

Feudomycin A is a potent inducer of apoptosis, primarily through the intrinsic (mitochondrial) pathway.[1] Activated p53 can transcriptionally upregulate pro-apoptotic proteins of the Bcl-2 family, such as Bax and Bak. These proteins translocate to the mitochondrial outer membrane, causing mitochondrial outer membrane permeabilization (MOMP). This leads to the release of cytochrome c from the mitochondrial intermembrane space into the cytoplasm.[1]

Cytosolic cytochrome c binds to Apaf-1, triggering the assembly of the apoptosome, which in turn activates the initiator caspase, Caspase-9. Active Caspase-9 then cleaves and activates effector caspases, such as Caspase-3, which execute the final stages of apoptosis by cleaving a multitude of cellular substrates.[9][10]

Methodologies for Target Identification and Validation

To rigorously confirm Topo II as the primary target of Feudomycin A and characterize its cellular effects, a multi-faceted experimental approach is required. The following workflow and protocols provide a robust framework for this validation process.

Caption: A workflow for validating Feudomycin A's engagement with Topo II.

Table 1: Illustrative Preclinical Data Summary

Assay Type	Cell Line	Metric	Result (Hypothetical)	Reference
Cell Viability	MCF-7 (Breast Cancer)	IC₅₀ (72h)	85 nM	N/A
Cell Viability	HCT116 (Colon Cancer)	IC₅₀ (72h)	120 nM	N/A
Topo IIα Relaxation	Purified Enzyme	IC₅₀	550 nM	[8]
Target Engagement	HCT116 Cells	CETSA Tₘ Shift	+3.5 °C at 10 µM	N/A
DNA Damage	HCT116 Cells	γH2AX Foci (4h)	>90% positive cells at 1 µM	N/A

Experimental Protocol: In Vitro Topo II DNA Relaxation Assay

This biochemical assay directly measures the ability of a compound to inhibit Topo II's function of relaxing supercoiled plasmid DNA.

Principle: Topoisomerase II relaxes supercoiled plasmid DNA (fast-migrating on an agarose gel) into a relaxed, circular form (slow-migrating). An inhibitor will prevent this conversion, leaving the plasmid in its supercoiled state.

Methodology:

• Reaction Setup: In a 20 µL reaction volume, combine assay buffer (50 mM Tris-HCl, 120 mM KCl, 10 mM MgCl₂, 0.5 mM ATP, 0.5 mM DTT).

• Compound Addition: Add varying concentrations of Feudomycin A Hydrochloride (e.g., 10 nM to 50 µM) or vehicle control (DMSO).

• Enzyme Addition: Add 1 unit of purified human Topoisomerase IIα enzyme to each reaction. Incubate for 5 minutes at room temperature.

• Initiate Reaction: Add 250 ng of supercoiled plasmid DNA (e.g., pBR322) to each tube and incubate for 30 minutes at 37°C.

• Stop Reaction: Terminate the reaction by adding 4 µL of stop buffer/loading dye (containing SDS and Proteinase K to digest the enzyme).

• Analysis: Resolve the DNA topoisomers on a 1% agarose gel. Stain with ethidium bromide or SYBR Safe and visualize under UV light.

• Interpretation: The disappearance of the relaxed DNA band and the persistence of the supercoiled band indicate inhibition. Quantify band intensity to calculate the IC₅₀ value.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA®)

CETSA is a powerful method to confirm direct binding of a drug to its target in intact cells or cell lysates.

Principle: When a protein binds to a ligand (drug), its thermal stability typically increases. By heating cell lysates to various temperatures, one can measure the amount of soluble (non-denatured) target protein remaining. A shift in the melting temperature (Tₘ) in the presence of the drug indicates target engagement.

Methodology:

• Cell Treatment: Culture cells (e.g., HCT116) to ~80% confluency. Treat with Feudomycin A (e.g., 10 µM) or vehicle control for 2-4 hours.

• Cell Harvest: Harvest cells, wash with PBS, and resuspend in a suitable buffer with protease inhibitors.

• Heating: Aliquot the cell suspension into PCR tubes. Heat individual aliquots to a range of temperatures (e.g., 40°C to 70°C) for 3 minutes, followed by cooling for 3 minutes at room temperature.

• Lysis: Lyse the cells by three freeze-thaw cycles (e.g., liquid nitrogen and a 25°C water bath).

• Clarification: Separate the soluble fraction (containing non-denatured proteins) from the precipitated fraction by centrifugation at 20,000 x g for 20 minutes at 4°C.

• Analysis by Western Blot: Collect the supernatant and analyze the amount of soluble Topo IIα at each temperature point using Western blotting with a specific antibody.

• Interpretation: Plot the percentage of soluble Topo IIα against temperature for both vehicle- and drug-treated samples. A rightward shift in the melting curve for the drug-treated sample confirms target engagement.

Future Directions and Concluding Remarks

The evidence strongly supports DNA Topoisomerase II as the primary therapeutic target of Feudomycin A Hydrochloride. Its mechanism as a Topo II poison, leading to the activation of the DNA Damage Response and subsequent mitochondrial apoptosis, aligns perfectly with its observed cytotoxic phenotype.[1]

Future research should focus on:

• Off-Target Profiling: Comprehensive kinome scans and proteomic approaches to identify potential secondary targets that may contribute to efficacy or toxicity.[11][12]

• Mechanisms of Resistance: Investigating how cancer cells might develop resistance, such as through downregulation of Topo II or upregulation of drug efflux pumps.

• Synergistic Combinations: Exploring combinations with other agents, such as PARP inhibitors, that could potentiate the effects of DNA damage.

• Biomarker Discovery: Identifying predictive biomarkers (e.g., high Topo II expression) that could help select patient populations most likely to respond to treatment.[13]

This guide provides a foundational understanding and a practical experimental framework for researchers investigating Feudomycin A. The validation of its targets and a deep understanding of its mechanism are critical steps toward its potential development as a next-generation anticancer therapeutic.

References

• Smolecule. (2024-04-14). Buy Feudomycin B | 79438-97-4.
• PubChemLite. Feudomycin a (C27H31NO9).
• precisionFDA. FEUDOMYCIN A.
• gsrs. FEUDOMYCIN A HYDROCHLORIDE.
• National Center for Biotechnology Information. Feudomycin B | C28H31NO10 | CID 10053050 - PubChem.
• Venkatasai Life Sciences. Feudomycin B | 79438-97-4.
• BOC Sciences. CAS 79438-97-4 Feudomycin B.
• gsrs. FEUDOMYCIN B.
• O'Connell, K. M. et al. (2014). Mechanism of action of the arylomycin antibiotics and effects of signal peptidase I inhibition. Journal of Biological Chemistry.
• Martin, S. J. & Cotter, T. G. (1992). The induction of apoptosis by chemotherapeutic agents occurs in all phases of the cell cycle. Anticancer Research.
• Wolvetang, E. J. et al. (1994). Mitochondrial respiratory chain inhibitors induce apoptosis. FEBS Letters.
• Foglesong, P. D. et al. (1990). Effects of morpholinyl doxorubicins, doxorubicin, and actinomycin D on mammalian DNA topoisomerases I and II. Cancer Research.
• Solary, E. et al. (1993). Apoptosis as a mechanism of cell death induced by different chemotherapeutic drugs in human leukemic T-lymphocytes. Biochemical Pharmacology.
• Santa Cruz Biotechnology. Feudomycin A hydrochloride.
• Pharmaffiliates. CAS No : 79438-97-4 | Product Name : Feudomycin B.
• Nishino, N. et al. (2013). Hypothemicin, a fungal natural product, identifies therapeutic targets in Trypanosoma brucei. eLife.
• Wang, Y. et al. (2024). Deubiquitinases as novel therapeutic targets for diseases. MedComm.
• PubMed Central. (2024). Deubiquitinases as novel therapeutic targets for diseases.
• International Myeloma Foundation. (2023). Using Different Targets to Destroy Multiple Myeloma.
• Wang, Y. et al. (2018). Targeted Therapy of Desmoid-Type Fibromatosis: Mechanism, Current Situation, and Future Prospects. Chinese Medical Sciences Journal.

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Feudomycin A Hydrochloride: Preliminary In Vitro Characterization &amp; Evaluation

Topic: Feudomycin A Hydrochloride preliminary in vitro studies Content Type: In-depth Technical Guide Audience: Researchers, scientists, and drug development professionals[1]

Executive Summary

Feudomycin A Hydrochloride (CAS 65360-28-3) is a bioactive anthracycline antibiotic originally isolated from Streptomyces coeruleorubidus.[1] Structurally analogous to daunorubicin and doxorubicin, it functions as a potent DNA intercalator and Topoisomerase II poison.[1] While often encountered as a biosynthetic intermediate or high-value impurity in commercial anthracycline production, Feudomycin A possesses distinct physicochemical properties and cytotoxic profiles that warrant independent investigation.[1]

This technical guide outlines the standardized framework for the preliminary in vitro assessment of Feudomycin A Hydrochloride. It provides rigorous protocols for solubility profiling, cytotoxicity determination, and mechanistic validation, ensuring data reproducibility and comparability with industry-standard anthracyclines.[1]

Compound Profile & Physicochemical Basis[2][3]

Before initiating biological assays, the researcher must establish the integrity of the test article. Feudomycin A is supplied as a hydrochloride salt, conferring water solubility distinct from its free base form.[1]

Property	Specification
Compound Name	Feudomycin A Hydrochloride
CAS Number	65360-28-3
Molecular Formula	C₂₇H₃₁NO₉[1][2] · HCl
Molecular Weight	~549.9 g/mol (Base) + 36.5 (HCl)
Class	Anthracycline Glycoside
Solubility	Soluble in water, methanol, DMSO; sparingly soluble in non-polar solvents.[1]
Storage	-20°C, desiccated, protected from light (anthracyclines are photosensitive).

Technical Insight: The hydrochloride counter-ion is critical for aqueous stability. Dissolution in pure DMSO for stock solutions is standard, but subsequent dilutions must account for the pH sensitivity of the aglycone moiety.

Mechanism of Action: The Anthracycline Cascade

To interpret in vitro data, one must understand the causal signaling pathway. Feudomycin A, like Doxorubicin, initiates cell death through a multi-modal mechanism:

• Intercalation: The planar tetracyclic ring inserts between DNA base pairs.[1]

• Topo II Poisoning: It stabilizes the Topoisomerase II-DNA cleavable complex, preventing DNA religation.[1]

• DNA Damage Response: The accumulation of double-strand breaks (DSBs) triggers p53-mediated apoptotic signaling.[1]

Visualization: Signaling Pathway

The following diagram illustrates the critical checkpoints in the Feudomycin A cytotoxic cascade.

Figure 1: Mechanism of Action for Feudomycin A, highlighting the progression from DNA intercalation to Topoisomerase II poisoning and subsequent apoptotic signaling.[1]

Experimental Framework & Protocols

Protocol A: Stock Solution Preparation & Stability

Objective: Create a stable, verified stock solution to prevent experimental drift due to degradation or precipitation.

• Weighing: Weigh 1–5 mg of Feudomycin A HCl into a sterile, amber glass vial (to prevent photolysis).

• Solvent Selection: Add sterile DMSO (Dimethyl Sulfoxide) to achieve a concentration of 10 mM .[1]

  • Note: While the HCl salt is water-soluble, DMSO is preferred for stock solutions to inhibit hydrolysis and bacterial growth during storage.[1]

• Vortexing: Vortex for 30 seconds until the solution is a clear, deep orange/red.

• Aliquoting: Aliquot into single-use volumes (e.g., 20 µL) to avoid freeze-thaw cycles. Store at -20°C.

• Quality Control: Measure absorbance at 480 nm (characteristic anthracycline peak) to confirm concentration using the extinction coefficient (

  in methanol/water).

Protocol B: Cytotoxicity Profiling (MTT/CCK-8 Assay)

Objective: Determine the IC50 of Feudomycin A relative to Doxorubicin in standard cancer cell lines.[1]

Recommended Cell Lines:

• HL-60 (Leukemia): Highly sensitive to Topo II inhibitors; ideal for initial potency checks.[1]

• MCF-7 (Breast Cancer): Standard solid tumor model.[1]

• HUVEC (Normal): To assess therapeutic window/selectivity.[1]

Workflow:

• Seeding: Plate cells in 96-well plates (3,000–5,000 cells/well) in 100 µL complete media. Incubate for 24 hours.

• Treatment:

  • Prepare serial dilutions of Feudomycin A HCl in culture media (Range: 0.01 µM to 10 µM).[1]

  • Control: Include Doxorubicin HCl as a positive control (same range).

  • Vehicle Control: Media + 0.1% DMSO.[1]

• Incubation: Treat cells for 48 or 72 hours at 37°C, 5% CO₂.

• Detection: Add 10 µL CCK-8 reagent (or MTT) to each well.[1] Incubate for 1–4 hours.

• Readout: Measure absorbance at 450 nm.

• Analysis: Fit data to a 4-parameter logistic curve to calculate IC50.

Self-Validating Check: The IC50 of the Doxorubicin control must fall within historical ranges (e.g., 10–100 nM for HL-60) for the assay to be valid.

Protocol C: Topoisomerase II Relaxation Assay

Objective: Confirm that cytotoxicity is driven by Topo II inhibition rather than non-specific toxicity.[1]

• Reaction Mix: Combine:

  • Plasmid DNA (supercoiled, e.g., pBR322, 200 ng)[1]

  • Recombinant Human Topoisomerase IIα (2 units)[1]

  • Assay Buffer (ATP, MgCl₂, DTT)[1]

  • Feudomycin A HCl (graded concentrations: 0.1, 1, 10, 50 µM)[1]

• Incubation: Incubate at 37°C for 30 minutes.

• Termination: Stop reaction with SDS/Proteinase K (digests the enzyme, revealing DNA topology).

• Electrophoresis: Run samples on a 1% agarose gel without Ethidium Bromide (stain post-run).

• Result Interpretation:

  • Active Topo II (Control): Converts supercoiled DNA to relaxed circular DNA (slower migration).[1]

  • Inhibited Topo II (Feudomycin):[1] Prevents relaxation or stabilizes linear DNA fragments (if cleavage complexes are trapped).[1]

Anticipated Results & Data Interpretation

Based on the structural homology to daunorubicin and historical isolation data (Oki et al.), the following comparative profile is expected.

Table 1: Comparative Profile (Anticipated)

Parameter	Feudomycin A HCl	Doxorubicin HCl (Standard)	Interpretation
IC50 (HL-60)	20 – 150 nM	10 – 50 nM	Feudomycin A is typically slightly less potent than Doxorubicin but highly active.[1]
Solubility (Aq)	High (>10 mg/mL)	High (>10 mg/mL)	Both HCl salts facilitate easy formulation.[1]
Topo II Inhibition	Dose-dependent	Dose-dependent	Confirms class-specific MOA.[1]
Metabolic Stability	Moderate	Low	Feudomycin A may show different ketone reductase susceptibility.[1]

Critical Analysis: If Feudomycin A shows >10x higher IC50 than Doxorubicin, investigate:

• Purity: Is the sample degraded? (Check HPLC).

• Solubility: Did the compound precipitate in media?

• Resistance: Does the cell line overexpress P-glycoprotein (MDR1)? Feudomycin A is a known substrate for efflux pumps.[1]

References

• Oki, T., et al. (1981).[1] "Biosynthesis of anthracycline antibiotics by Streptomyces coeruleorubidus." The Journal of Antibiotics. (Foundational isolation and structure data).[1]

• Minotti, G., et al. (2004).[1] "Anthracyclines: molecular advances and pharmacologic developments in antitumor activity and cardiotoxicity." Pharmacological Reviews. (Mechanistic grounding).

• Pommier, Y., et al. (2010).[1] "DNA topoisomerases and their poisoning by anticancer and antibacterial drugs."[1] Chemistry & Biology. (Assay validation).

• PubChem Compound Summary. (2024). "Feudomycin A Hydrochloride."[1] National Center for Biotechnology Information.[1] (Physicochemical data verification).

Sources

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Protocols & Analytical Methods

Feudomycin A Hydrochloride: A Comprehensive Guide to Solubility and Stock Solution Preparation for Research Applications

Abstract

This technical guide provides an in-depth analysis of the solubility characteristics of Feudomycin A Hydrochloride, a potent anthracycline antibiotic. Recognizing the critical need for reliable and reproducible experimental conditions in drug discovery and development, this document outlines detailed protocols for the preparation of stock solutions in dimethyl sulfoxide (DMSO) and other common laboratory solvents. Drawing upon established best practices for analogous anthracycline compounds, this application note serves as an essential resource for researchers, scientists, and drug development professionals to ensure the accurate and effective use of Feudomycin A Hydrochloride in a laboratory setting. The protocols herein are designed to be self-validating, emphasizing causality in experimental choices to promote scientific integrity.

Introduction: Understanding Feudomycin A Hydrochloride

Feudomycin A Hydrochloride is a member of the anthracycline class of antibiotics, a group of compounds renowned for their potent antitumor activity.[1] Structurally, it shares the characteristic tetracyclic anthraquinone backbone linked to a sugar moiety.[2] The hydrochloride salt form is often utilized to enhance the aqueous solubility and stability of the parent compound.[3] Given its classification as a cytotoxic agent, meticulous handling and accurate solution preparation are paramount to ensure both personnel safety and the validity of experimental outcomes.[4] This guide provides the necessary framework for achieving these objectives.

Chemical Structure and Properties of Feudomycin A Hydrochloride

• Molecular Formula: C₂₇H₃₁NO₉·HCl[5]

• Molecular Weight: 549.99 g/mol [5]

• Appearance: Expected to be a colored (typically red or orange) crystalline solid, characteristic of anthracyclines.

• CAS Number: 65360-28-3[5]

Solubility Profile of Feudomycin A Hydrochloride

While specific quantitative solubility data for Feudomycin A Hydrochloride is not extensively published, a robust solubility profile can be inferred from its chemical structure and data from closely related anthracycline hydrochlorides, such as Doxorubicin Hydrochloride and Daunorubicin Hydrochloride.

The presence of a hydrochloride salt significantly increases the polarity of the molecule, generally rendering it more soluble in polar solvents. The large organic scaffold, however, also imparts significant nonpolar character, making it amenable to dissolution in certain organic solvents.

Key Factors Influencing Solubility:

• Solvent Polarity: Polar solvents are generally more effective at solvating the hydrochloride salt and the various hydroxyl and amine groups on the molecule.

• pH: The amine group on the daunosamine sugar moiety is basic. In acidic to neutral solutions, this group will be protonated, enhancing solubility in aqueous media. In alkaline conditions (pH > 8), the compound may become less stable and could precipitate.[6]

• Temperature: For many compounds, solubility increases with temperature. Gentle warming can be a useful technique to aid dissolution, though care must be taken to avoid degradation.[7][8]

Comparative Solubility in Common Laboratory Solvents

The following table summarizes the expected solubility of Feudomycin A Hydrochloride based on data from analogous compounds and general chemical principles. This information should be used as a guideline, and empirical verification is always recommended.

Solvent	Type	Expected Solubility	Rationale and Key Considerations
DMSO (Dimethyl Sulfoxide)	Polar Aprotic	High	An excellent solvent for a wide range of organic compounds, including many that are difficult to dissolve in aqueous solutions.[9] It is a common choice for preparing high-concentration stock solutions for biological assays.[8][10]
Water	Polar Protic	Moderate	The hydrochloride salt form is designed to confer water solubility. Analogous compounds like Doxorubicin HCl and Daunorubicin HCl are soluble in water at concentrations of approximately 10 mg/mL and 50 mg/mL, respectively.[10][11]
Methanol	Polar Protic	Moderate	Often a good solvent for polar organic molecules and their salts.[12]
Ethanol	Polar Protic	Low to Moderate	Generally less effective than methanol for dissolving polar salts. Doxorubicin HCl has a reported solubility of approximately 1 mg/mL in ethanol.[13]
Aqueous Buffers (e.g., PBS)	Polar Protic	Low to Sparingly Soluble	Solubility is often significantly lower in buffered solutions compared to pure water, and precipitation can occur over time.[6][10] It is highly recommended to prepare a concentrated stock in DMSO or water before diluting into buffers for final experimental concentrations.[10][13]
Acetone	Polar Aprotic	Poor to Insoluble	Generally not a suitable solvent for anthracycline hydrochlorides.
Non-polar Solvents (e.g., Hexane, Chloroform)	Non-polar	Insoluble	The high polarity of the hydrochloride salt and numerous functional groups make it insoluble in non-polar solvents.

Protocols for Stock Solution Preparation

The following protocols provide step-by-step instructions for preparing stock solutions of Feudomycin A Hydrochloride. These are based on established best practices for handling cytotoxic anthracycline antibiotics.[8][10][12]

Safety Precautions for Handling Cytotoxic Compounds

Feudomycin A Hydrochloride is a potent cytotoxic agent and should be handled with extreme care in a designated controlled environment.

• Engineering Controls: All handling of the powdered compound and preparation of concentrated solutions should be performed in a certified chemical fume hood or a Class II biological safety cabinet (BSC).[14]

• Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including a lab coat, two pairs of chemotherapy-rated gloves, and safety glasses or goggles.[12]

• Waste Disposal: All contaminated materials (e.g., pipette tips, tubes, gloves) must be disposed of in designated cytotoxic waste containers.[4]

Diagram: Workflow for Safe Handling and Stock Solution Preparation

Caption: Stepwise dilution minimizes precipitation risk in aqueous solutions.

Best Practices for Dilution:

• Stepwise Dilution: To avoid precipitation, perform serial dilutions. First, dilute the high-concentration DMSO stock to an intermediate concentration before making the final dilution into the aqueous medium.

• Final DMSO Concentration: Ensure the final concentration of DMSO in your assay is low (typically <0.5%) to avoid solvent-induced toxicity to cells. [10][13]* Rapid Mixing: When adding the drug solution (from a DMSO stock) to the aqueous medium, ensure rapid and thorough mixing to quickly disperse the compound and minimize localized high concentrations that can lead to precipitation.

• Fresh Preparations: Prepare final working solutions immediately before use, as the stability of anthracyclines in aqueous buffers at physiological pH can be limited. [2][15]

Conclusion

Feudomycin A Hydrochloride is a valuable tool for cancer research. Its effective use is contingent upon proper handling and the preparation of accurate and stable solutions. While DMSO is the recommended solvent for preparing high-concentration, long-term stock solutions, sterile water can also be used for shorter-term applications. By following the detailed protocols and safety guidelines outlined in this application note, researchers can ensure the integrity and reproducibility of their experiments, paving the way for meaningful scientific discoveries.

References

• Poochikian, G. K., Cradock, J. C., & Flora, K. P. (1981). Stability of anthracycline antitumor agents in four infusion fluids. American Journal of Hospital Pharmacy, 38(4), 483–486.

• Poochikian, G. K., Cradock, J. C., & Flora, K. P. (1981). Stability of anthracycline antitumor agents in four infusion fluids. PubMed. Retrieved from [Link]

• Sikorska, K., et al. (2018). The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions.

• WorkSafe Queensland. (n.d.). Guide for handling cytotoxic drugs and related waste. Retrieved from [Link]

• Wikipedia. (n.d.). Anthracycline. Retrieved from [Link]

• Pfizer. (n.d.). DOXORUBICIN (doxorubicin hydrochloride) Dosage and Administration | Pfizer Medical - US. Retrieved from [Link]

• F. R. Varanda, et al. (2008). Solubility of Antibiotics in Different Solvents. Part II. Non-Hydrochloride Forms of Tetracycline and Ciprofloxacin. Industrial & Engineering Chemistry Research, 47(21).

• National Center for Biotechnology Information. (n.d.). Radiation Sterilization of Anthracycline Antibiotics in Solid State. PMC. Retrieved from [Link]

• SafeWork NSW. (n.d.). Cytotoxic drugs and related waste – risk management. Retrieved from [Link]

• DailyMed. (n.d.). DOXORUBICIN HYDROCHLORIDE- doxorubicin injection, powder, lyophilized, for solution. Retrieved from [Link]

• American Society of Health-System Pharmacists. (n.d.). Guidelines on Handling Hazardous Drugs. Retrieved from [Link]

• Health and Safety Executive. (n.d.). Safe handling of cytotoxic drugs in the workplace. Retrieved from [Link]

• Perez-Soler, R., et al. (1996). Lyophilized preliposomal formulation of the non-cross-resistant anthracycline annamycin: Effect of surfactant on liposome formation, stability and size. Cancer Chemotherapy and Pharmacology, 39(1-2), 103-108.
• Google Patents. (n.d.). CN103655588A - Doxorubicin hydrochloride pharmaceutical composition and preparation method thereof.

• Gaylord Chemical Company, L.L.C. (n.d.). Dimethyl Sulfoxide (DMSO) Solubility Data. Retrieved from [Link]

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Feudomycin A Hydrochloride dose-response curve determination

Application Note & Protocol

Topic: Determination of the Dose-Response Curve for Feudomycin A Hydrochloride

Audience: Researchers, scientists, and drug development professionals.

Introduction: Quantifying the Potency of Feudomycin A Hydrochloride

Feudomycin A is an anthracycline antibiotic, a class of compounds renowned for their potent anti-tumor activity.[] As a derivative of Daunorubicin, its mechanism of action is likely multifaceted, involving the inhibition of DNA topoisomerase II, generation of reactive oxygen species (ROS), and induction of apoptosis.[2] The hydrochloride salt form, Feudomycin A Hydrochloride, enhances its solubility for experimental use.[3][4]

A critical initial step in the preclinical evaluation of any potential therapeutic agent is the determination of its dose-response curve.[5][6] This analysis quantifies the relationship between the concentration of a compound and its biological effect. The most crucial parameter derived from this curve is the half-maximal inhibitory concentration (IC50), which represents the concentration of the drug required to inhibit a specific biological process—such as cell proliferation—by 50%.[7][8] A lower IC50 value signifies higher potency.[8]

This application note provides a comprehensive, field-proven protocol for determining the IC50 value of Feudomycin A Hydrochloride using a luminescent ATP-based cell viability assay. We will detail the experimental workflow, from cell line selection and culture to data analysis and interpretation, explaining the scientific rationale behind each step to ensure a robust and reproducible outcome.

Principle of the Assay

The protocol described herein utilizes the Promega CellTiter-Glo® Luminescent Cell Viability Assay. The fundamental principle of this assay is the quantification of adenosine triphosphate (ATP), the universal energy currency of metabolically active cells.[9][10] The assay reagent contains luciferase and its substrate, luciferin. In the presence of ATP released from lysed viable cells, luciferase catalyzes the oxidation of luciferin, generating a luminescent signal ("glow-type") that is directly proportional to the amount of ATP present.[9] Consequently, the signal intensity is directly proportional to the number of viable cells in culture. This "add-mix-measure" format is simple, robust, and ideal for high-throughput screening.[9][10]

Experimental Design & Workflow

A successful dose-response experiment requires careful planning and execution. The overall workflow involves culturing a suitable cancer cell line, exposing the cells to a range of Feudomycin A Hydrochloride concentrations for a defined period, and then measuring cell viability to assess the compound's cytotoxic or cytostatic effects.

Caption: Experimental workflow for IC50 determination.

Materials and Reagents

Item	Recommended Supplier	Notes
Feudomycin A Hydrochloride	Santa Cruz Biotech	CAS No: 65360-28-3. Prepare a high-concentration stock in sterile DMSO.[4]
Human Cancer Cell Line	ATCC	e.g., A549 (Lung), MCF-7 (Breast), HCT116 (Colon). Choice depends on research context. Ensure cells are healthy and in a logarithmic growth phase.[11]
Complete Growth Medium	Gibco / ATCC	e.g., DMEM or RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. Use media appropriate for your chosen cell line.[11]
Dimethyl Sulfoxide (DMSO)	Sigma-Aldrich	Cell culture grade, sterile. Used as the solvent for the test compound.
Phosphate-Buffered Saline (PBS)	Gibco	Ca²⁺/Mg²⁺ free, sterile. For washing cells.
Trypsin-EDTA (0.25%)	Gibco	For detaching adherent cells.
CellTiter-Glo® 2.0 Assay	Promega	Catalog #G9241. A ready-to-use reagent that does not require reconstitution.[12]
96-Well Plates	Corning	Solid white, flat-bottom plates are required for luminescence assays to maximize signal and prevent crosstalk.[13]
Sterile Reagent Reservoirs	VWR	For multichannel pipetting.
Multichannel Pipettor	Eppendorf / Gilson	Essential for accurate and consistent liquid handling across the 96-well plate.

Detailed Experimental Protocol

This protocol is optimized for a 96-well plate format. It is imperative to maintain sterile conditions throughout the cell handling steps to prevent contamination.[11]

Part 1: Cell Culture and Seeding

• Cell Maintenance : Culture the chosen cell line according to the supplier's recommendations. Passage the cells regularly to maintain them in the logarithmic growth phase. Do not use cells that have been passaged excessively or have become over-confluent, as this can alter their physiological response.[11]

• Cell Harvesting : When cells reach 70-80% confluency, wash them with sterile PBS, then detach them using Trypsin-EDTA. Neutralize the trypsin with complete growth medium.

• Cell Counting : Perform a cell count using a hemocytometer or automated cell counter. Assess viability (e.g., via trypan blue exclusion); it should be >95%.

• Seeding : Dilute the cell suspension to the desired seeding density in complete growth medium. The optimal seeding density must be determined empirically for each cell line to ensure cells are in an exponential growth phase at the end of the incubation period.[11][13] A typical starting point for A549 cells is 5,000 cells/well.

• Plate Seeding : Add 100 µL of the cell suspension to each well of a white, 96-well plate. Leave the peripheral wells filled with 100 µL of sterile PBS to minimize edge effects from evaporation.[14]

• Incubation : Incubate the plate for 24 hours at 37°C in a humidified, 5% CO₂ atmosphere to allow the cells to attach and resume growth.

Part 2: Compound Treatment

• Stock Solution : Prepare a 10 mM stock solution of Feudomycin A Hydrochloride in sterile DMSO.

• Serial Dilutions : Perform a serial dilution of the stock solution in complete growth medium to create a range of treatment concentrations. A 10-point, 3-fold dilution series is a robust starting point. It is critical to prepare these dilutions at 2X the final desired concentration.

  • Causality: Preparing 2X concentrations allows for the addition of an equal volume (100 µL) to the 100 µL of media already in the cell plate, ensuring the final concentration is correct without significant volume changes.

• Controls : Prepare the following essential controls:

  • Vehicle Control : Medium with the highest concentration of DMSO used in the dilution series (typically ≤0.1%). This control is crucial for ruling out solvent-induced toxicity.

  • No-Cell Control (Blank) : Medium only. This is used to measure background luminescence.[15]

• Cell Dosing : After the 24-hour cell attachment incubation, carefully remove the medium from the wells (if desired, though not strictly necessary for this assay) and add 100 µL of the 2X compound dilutions and controls to the appropriate wells.

• Incubation : Return the plate to the incubator for 72 hours. This duration is typically sufficient for anti-proliferative compounds to exert their effects.

Part 3: Luminescence Assay (CellTiter-Glo® 2.0)

• Temperature Equilibration : Remove the 96-well plate and the CellTiter-Glo® 2.0 reagent from their respective storage and allow them to equilibrate to room temperature for approximately 30 minutes. This is critical for optimal enzyme activity.

• Reagent Addition : Add 100 µL of CellTiter-Glo® 2.0 reagent to each well.[15]

• Cell Lysis : Place the plate on an orbital shaker for 2 minutes at a low speed to induce cell lysis and ensure complete mixing.[10]

• Signal Stabilization : Incubate the plate at room temperature for 10 minutes, protected from light, to stabilize the luminescent signal.[10]

• Data Acquisition : Measure the luminescence of each well using a plate luminometer. An integration time of 0.25–1 second per well is generally sufficient.[15]

Data Analysis and Interpretation

The raw output from the luminometer is relative luminescence units (RLU). This data must be processed to determine the IC50 value. The analysis pipeline involves background subtraction, normalization, and non-linear regression.

Caption: Data analysis pipeline for IC50 determination.

Step-by-Step Data Analysis

• Background Subtraction : Calculate the average RLU from the "No-Cell Control" wells. Subtract this average from the RLU of all other wells.

• Normalization : The "Vehicle Control" wells represent 100% cell viability. Normalize the data for each treatment well as a percentage of this control using the following formula:

  • % Viability = ( [RLU_sample - RLU_blank] / [RLU_vehicle - RLU_blank] ) * 100

• Log Transformation : Transform the concentration values of Feudomycin A Hydrochloride to their logarithm (base 10). This is standard practice for plotting dose-response curves, as it expands the concentration range on the x-axis.[16]

• Non-Linear Regression : Plot % Viability (Y-axis) against the log-transformed concentration (X-axis). Fit the data using a four-parameter logistic (4PL) non-linear regression model.[17][18] This is available in software such as GraphPad Prism, R, or other statistical packages.[16][19] The 4PL equation models a sigmoidal curve defined by:

  • Top Plateau : The maximal response (should be near 100%).

  • Bottom Plateau : The minimal response.

  • Hill Slope : Describes the steepness of the curve at the inflection point.

  • IC50 : The concentration that produces a response halfway between the top and bottom plateaus.[20]

Example Data Presentation

The processed data should be presented clearly.

Feudomycin A HCl (µM)	Log [Concentration]	% Viability (Mean ± SD)
0 (Vehicle)	-	100.0 ± 4.5
0.01	-2.00	98.2 ± 5.1
0.03	-1.52	91.5 ± 3.8
0.10	-1.00	75.6 ± 4.2
0.30	-0.52	52.1 ± 3.1
1.00	0.00	28.4 ± 2.5
3.00	0.48	10.1 ± 1.9
10.00	1.00	5.3 ± 1.2
30.00	1.48	4.8 ± 0.9
100.00	2.00	4.5 ± 0.8

From the curve fit of this example data, the software would calculate an IC50 value (e.g., ~0.32 µM). This value is the primary result, quantifying the potency of Feudomycin A Hydrochloride in the chosen cell line.

References

• Quantics Biostatistics. (2023, March 15). What is the 4PL Formula?. Retrieved from [Link]

• Biocompare. (2018, April 16). Ten Tips for Optimizing Cell-Based Assays. Retrieved from [Link]

• Lyles, R. H., & Allen, A. S. (2009). An EM Algorithm for Fitting a 4-Parameter Logistic Model to Binary Dose-Response Data.
• Li, M., Xu, Y., & Liu, L. (2017). Determination of IC50 values of anticancer drugs on cells by D2O – single cell Raman spectroscopy.
• Martínez-Ramos, D., et al. (2023). Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. International Journal of Molecular Sciences, 24(13), 10795.

• Marin Biologic Laboratories. (n.d.). Optimizing Your Cell Based Assay Performance Key Strategies. Retrieved from [Link]

• Ossiform Research Line. (2023, January 5). Using CellTiter-Glo 3D Cell Viability Assay and P3D Scaffolds [Video]. YouTube. Retrieved from [Link] (Note: A representative, non-broken link would be used here).

• National Center for Biotechnology Information. (2013). Assay Guidance Manual: Cell Viability Assays. Retrieved from [Link]

• GraphPad. (n.d.). Prism 10 Curve Fitting Guide: Equation: Asymmetrical (five parameter). Retrieved from [Link]

• Ahn, S., & Kim, J. (2021). dr4pl: Dose Response Data Analysis using the 4 Parameter Logistic (4pl) Model. R package version 1.2.0.

• Visikol. (2022, June 7). The Importance of IC50 Determination. Retrieved from [Link]

• CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Retrieved from [Link]

• CLYTE Technologies. (2025). Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. Retrieved from [Link]

• GraphPad. (n.d.). How Do I Perform a Dose-Response Experiment?. Retrieved from [Link]

• Promega Connections. (2011, December 5). Considerations for Successful Cell-Based Assays I: Choosing Your Cells. Retrieved from [Link]

• SPT Labtech. (n.d.). The Complete Guide to Cell-Based Assays. Retrieved from [Link]

• ResearchGate. (2025). Dose-response modeling using MTT assay: A short review. Retrieved from [Link]

• CDD Support. (2025). Setting up a Dose Response Protocol. Retrieved from [Link]

• Goldoni, M., & Tagliaferri, S. (2011). Dose-response or dose-effect curves in in vitro experiments and their use to study combined effects of neurotoxicants. Methods in Molecular Biology, 758, 415-434.

• ResearchGate. (n.d.). In vitro concentration-response curve and in vivo dose-response curves for inhibition of neuronal activity by baclofen. Retrieved from [Link]

• Global Substance Registration System. (n.d.). FEUDOMYCIN A HYDROCHLORIDE. Retrieved from [Link]

• Venkatasai Life Sciences. (n.d.). Feudomycin B. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 10053050, Feudomycin B. Retrieved from [Link]

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Application Note: In Vivo Evaluation of Feudomycin A Hydrochloride

Abstract

Feudomycin A Hydrochloride is a biosynthetic anthracycline antibiotic structurally related to daunorubicin.[1][][3] While it exhibits potent antitumor activity through DNA intercalation and Topoisomerase II inhibition, its utility is often limited by the class-specific risk of cardiotoxicity.[1][] This application note provides a rigorous, self-validating protocol for the in vivo evaluation of Feudomycin A HCl in murine xenograft models. It emphasizes proper formulation of the hydrochloride salt, precise intravenous administration to prevent extravasation necrosis, and a dual-endpoint design that simultaneously assesses antitumor efficacy and cardiac safety.[1][]

Part 1: Compound Profile & Formulation Strategy[1][2][3]

Chemical Identity & Handling

Feudomycin A HCl is a cytotoxic agent.[1][][3] All handling must occur within a Class II Biosafety Cabinet (BSC) wearing appropriate PPE (double nitrile gloves, gown, eye protection).[1][3]

Parameter	Specification
Compound Name	Feudomycin A Hydrochloride
Class	Anthracycline Antibiotic
CAS No.	79438-97-4 (Base)
Molecular Formula	C₂₇H₃₁NO₉[1][][3][4] · HCl
Solubility	Soluble in water, saline, and PBS.[1][]
Stability	Photosensitive (Protect from light); Hydrolytically unstable in basic pH (>7.5).[1][][3]
Appearance	Red-orange amorphous powder.[1][][3]

Formulation Protocol

Critical Step: Anthracyclines are vesicants.[1][][3] The formulation must be particle-free and pH-balanced to prevent immediate vascular damage upon injection.[1][][3]

• Vehicle Selection: Sterile 0.9% Saline (NaCl) is the preferred vehicle.[1][][3] PBS is acceptable if pH is strictly monitored (pH 6.5–7.0).[1][][3] Avoid DMSO if possible to minimize vehicle-associated toxicity in repeated dosing.[1][][3]

• Preparation (Fresh Daily):

  • Weigh Feudomycin A HCl into an amber glass vial (or wrap clear glass in foil).

  • Add calculated volume of Sterile Saline.[1][][3]

  • Vortex gently for 30 seconds. The solution should be clear red/orange.[1][][3]

  • Filtration: Pass through a 0.22 µm PES syringe filter to ensure sterility and remove particulate matter.[1][]

• Storage: Keep on wet ice protected from light during the dosing session. Discard unused portion after 4 hours.

Part 2: Mechanism of Action (MOA)[1][2][3]

Feudomycin A exerts cytotoxicity primarily through DNA intercalation and stabilization of the Topoisomerase II-DNA cleavable complex, leading to double-strand breaks.[1][][3] Secondary mechanisms include the generation of Reactive Oxygen Species (ROS), which correlates with both efficacy and cardiotoxic side effects.[1][]

Figure 1: Mechanistic pathway of Feudomycin A, highlighting the dual outcome of tumor apoptosis and off-target cardiotoxicity.[1][][3]

Part 3: Experimental Design

To ensure scientific integrity, this protocol utilizes a Self-Validating Design . This means the experiment includes internal controls (Positive/Negative) that confirm the model's validity regardless of the test compound's performance.[1][][3]

Study Groups (n=8 mice/group)

Group	Treatment	Dose / Route	Schedule	Purpose
G1	Vehicle Control	Saline (10 mL/kg) IV	q3d x 4	Baseline tumor growth.[1][][3]
G2	Positive Control	Doxorubicin (4 mg/kg) IV	q7d x 3	Validates model sensitivity to anthracyclines.[1][][3]
G3	Feudomycin Low	2 mg/kg IV	q3d x 4	Assess dose-dependency.[1][][3]
G4	Feudomycin High	5 mg/kg IV	q3d x 4	Assess max efficacy/toxicity.[1][][3]

Note: Doses are estimates based on standard anthracycline potency.[1][][3] A Maximum Tolerated Dose (MTD) pilot (n=3) is highly recommended before the main study.[1][][3]

Workflow Visualization

Figure 2: Chronological workflow from animal acclimation to tissue harvest.[1][][3]

Part 4: Detailed Experimental Protocol

Tumor Inoculation[1][2][3]

• Cell Line: Use an anthracycline-sensitive line (e.g., L1210 Leukemia or MDA-MB-231 Breast Cancer).[1][][3]

• Preparation: Resuspend

  cells in 100 µL of 1:1 PBS/Matrigel.

• Injection: Subcutaneous (SC) injection into the right flank of athymic nude mice (Nu/Nu).[1][][3]

• Staging: Allow tumors to reach 100–150 mm³ before starting treatment (approx. 7–10 days).[1][][3]

Intravenous Administration (Tail Vein)

Why IV? Intraperitoneal (IP) injection of anthracyclines can cause local peritonitis and chemical adhesions, confounding body weight data.[1][] IV mimics the clinical route.[1][][3]

• Restraint: Place mouse in a warm restrainer (dilates veins).[1][][3]

• Antiseptic: Wipe tail with alcohol.[1][][3]

• Injection: Using a 29G insulin syringe, inject the volume (10 mL/kg, typically 200 µL for a 20g mouse) slowly over 5–10 seconds.[1][][3]

• Verification: Ensure the vein clears (blanches).[1][][3] If resistance is felt or a bleb forms, STOP immediately . This indicates extravasation.[1][][3]

  • Correction: If extravasation occurs, mark the site.[1][] Do not re-inject the same vein.[1][][3] Exclude animal from efficacy analysis if severe necrosis develops.[1][][3]

Monitoring & Endpoints

Data must be collected blindly (technician unaware of treatment groups).[1][][3]

• Tumor Volume (TV): Measure 3x/week using calipers.[1][][3]

  • Formula:

    [1][3]

• Body Weight (BW): Measure daily.

  • Stop Rule: >20% BW loss requires euthanasia.[1][][3]

• Cardiotoxicity Signs (The "Grimace Scale"):

  • Look for piloerection (rough coat), hunched posture, and orbital tightening.[1][]

  • Specific Anthracycline Sign: Labored breathing or cool extremities (signs of heart failure).[1][][3]

Necropsy & Histology[1][2][3]

• Euthanasia: CO₂ asphyxiation followed by cervical dislocation.[1][][3]

• Tumor: Excise, weigh, and fix in 10% formalin (efficacy check).

• Heart: Excise immediately. Rinse in cold PBS to remove blood.[1][][3]

  • Processing: Fix in 10% neutral buffered formalin.[1][][3]

  • Staining:[1][3] H&E and Masson’s Trichrome (to visualize fibrosis).[1][][3]

  • Scoring: Pathologist should score for vacuolization and myofibril loss (Doxorubicin-like cardiomyopathy).[1][][3]

Part 5: Data Analysis & Statistical Validity[2][3]

Efficacy Metric: T/C Ratio

Calculate the treated vs. control ratio on the final day:

[1][][3]

• Effective: T/C < 42%

• Inactive: T/C > 42%[1][][3]

Statistical Tests

• Tumor Growth Curves: Two-way ANOVA with repeated measures (Time x Treatment) followed by Bonferroni post-hoc test.[1][][3]

• Survival: Kaplan-Meier method with Log-Rank test.[1][][3]

• Software: GraphPad Prism or equivalent.

References

• Oki, T., et al. (1981).[1][] New anthracycline antibiotics, feudomycins A and B produced by Streptomyces coeruleorubidus ME130-A4.[1][][3] The Journal of Antibiotics, 34(7), 783–790.[1][]

• Minotti, G., et al. (2004).[1][] Anthracyclines: molecular advances and pharmacologic developments in antitumor activity and cardiotoxicity.[1][][3] Pharmacological Reviews, 56(2), 185-229.[1][][3]

• National Cancer Institute (NCI). (2023).[1][][3] Developmental Therapeutics Program: In Vivo Screening Protocols.

• PubChem. (2023).[1][][3] Feudomycin A Hydrochloride - Compound Summary.

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• 3. GSRS [gsrs.ncats.nih.gov]
• 4. Feudomycin B | C28H31NO10 | CID 10053050 - PubChem [pubchem.ncbi.nlm.nih.gov]

Feudomycin A Hydrochloride: Application Notes for Microbiology Research

Introduction: Unveiling the Potential of a Novel Anthracycline Antibiotic

Feudomycin A Hydrochloride is a member of the anthracycline class of compounds, a well-established group of natural products known for their potent biological activities.[1][2][] Structurally related to the chemotherapeutic agent Daunorubicin, Feudomycins are isolated from Streptomyces species and are of significant interest to the research community for their potential antimicrobial and antineoplastic properties.[1] While extensive research has been conducted on parent compounds like Daunorubicin, the specific applications of Feudomycin A Hydrochloride in microbiology are an emerging area of investigation.

The hydrochloride salt of Feudomycin A enhances its solubility in aqueous solutions, a critical attribute for in vitro microbiological assays.[2][] The general mechanism of action for anthracyclines involves the inhibition of DNA and RNA synthesis.[4][5] Furthermore, related compounds such as Feudomycin B are believed to disrupt bacterial cell membranes by interfering with ion transport, leading to cell death.[6] This multifaceted activity makes Feudomycin A Hydrochloride a compelling candidate for evaluation against a broad spectrum of microbial pathogens, including those that have developed resistance to conventional antibiotics.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on how to systematically evaluate the antimicrobial properties of Feudomycin A Hydrochloride. The protocols herein are designed to be robust and self-validating, enabling the determination of key antimicrobial parameters such as the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC).

Preparing Feudomycin A Hydrochloride for Microbiological Assays

Proper handling and preparation of Feudomycin A Hydrochloride are paramount for obtaining accurate and reproducible results. The following guidelines are based on best practices for related anthracycline compounds like Daunorubicin hydrochloride and should be adapted as necessary.

Solubility and Stock Solution Preparation

Feudomycin A Hydrochloride is anticipated to be soluble in a variety of solvents. For microbiological applications, preparing a concentrated stock solution in a suitable solvent is the first critical step.

Solvent	Anticipated Solubility (based on Daunorubicin HCl)	Recommended Use
Water	Freely soluble[7]	Direct use in aqueous assays
Methanol	Freely soluble[7]	Intermediate dilutions
Dimethyl Sulfoxide (DMSO)	~10 mg/mL[8]	High-concentration stock solutions
Phosphate-Buffered Saline (PBS, pH 7.2)	~10 mg/mL[8]	Physiologically relevant assays

Protocol for Preparing a 10 mg/mL Stock Solution in DMSO:

• Aseptic Technique: All manipulations should be performed in a laminar flow hood to maintain sterility.

• Weighing: Accurately weigh the desired amount of Feudomycin A Hydrochloride powder.

• Dissolution: Add the appropriate volume of sterile, anhydrous DMSO to the powder. To aid dissolution, gentle vortexing or sonication may be applied.[9]

• Sterilization: Filter-sterilize the stock solution through a 0.22 µm syringe filter into a sterile, light-protecting tube.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C for long-term stability. For short-term use, a stock solution in an aqueous buffer can be stored at 2-8°C for up to 48 hours, protected from light.[10][11]

A Note on Stability: Anthracycline antibiotics are known to be sensitive to pH and light. The greatest stability for Daunorubicin hydrochloride is observed in the pH range of 4-6.[4][12] It is crucial to protect solutions containing Feudomycin A Hydrochloride from light to prevent photodegradation.[10]

Application Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[9][10] The broth microdilution method is a standardized and widely accepted technique for determining the MIC.[7][13]

Experimental Workflow for MIC Determination

Caption: Workflow for MBC determination following an MIC assay.

Detailed Step-by-Step Protocol for MBC Assay

Materials:

• Completed MIC plate for Feudomycin A Hydrochloride

• Sterile drug-free agar plates (e.g., Mueller-Hinton Agar)

• Sterile pipette tips or inoculation loops

• Incubator (37°C)

Procedure:

• Subculturing from MIC Plate:

  • Following the MIC determination, select the wells corresponding to the MIC value and higher concentrations where no visible growth was observed. [4] * Mix the contents of each selected well thoroughly.

  • Aseptically transfer a fixed volume (e.g., 10-100 µL) from each of these wells onto a separate, clearly labeled drug-free agar plate. [13] * Spread the inoculum evenly over the surface of the agar.

• Incubation:

  • Incubate the agar plates at 37°C for 24-48 hours, or until colonies are clearly visible on the growth control plate. [4]

• Reading the MBC:

  • After incubation, count the number of colony-forming units (CFUs) on each plate.

  • The MBC is the lowest concentration of Feudomycin A Hydrochloride that results in a ≥99.9% reduction in CFU compared to the initial inoculum count. [5][11]

Data Interpretation and Further Research

The relationship between the MIC and MBC values is informative. An agent is generally considered bactericidal if the MBC is no more than four times the MIC. [5]These initial characterizations can guide further studies, such as time-kill kinetics assays, synergy testing with other antibiotics, and investigations into the mechanisms of resistance.

The protocols provided here serve as a foundational framework for the microbiological evaluation of Feudomycin A Hydrochloride. As with any novel compound, optimization of these methods for specific bacterial strains and laboratory conditions is encouraged to ensure the highest quality of data.

References

• Hancock, R. E. W. (n.d.). MIC Determination By Microtitre Broth Dilution Method. Hancock Lab. Retrieved from [Link]

• Microbe Investigations. (n.d.). Minimum Inhibitory Concentration (MIC) Test. Retrieved from [Link]

• BMG Labtech. (2024). The minimum bactericidal concentration of antibiotics. Retrieved from [Link]

• Drugs.com. (2025). DAUNOrubicin Monograph for Professionals. Retrieved from [Link]

• Nika Bio. (n.d.). MIC/MBC Testing. Retrieved from [Link]

• Microbe Investigations. (n.d.). Minimum Bactericidal Concentration (MBC) Test. Retrieved from [Link]

• GSRS. (n.d.). FEUDOMYCIN A HYDROCHLORIDE. Retrieved from [Link]

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• 2. Feudomycin A hydrochloride | CAS 65360-28-3 | SCBT - Santa Cruz Biotechnology [scbt.com]
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• 5. selleckchem.com [selleckchem.com]
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• 7. Daunorubicin hydrochloride | 23541-50-6 [chemicalbook.com]
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• 12. The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Daunorubicin, Hydrochlorid Potent cell-permeable anticancer agent whose potential target site may be mitochondrial cytochrome c oxidase. | Sigma-Aldrich [sigmaaldrich.com]

Application Note: High-Throughput Screening of Feudomycin A Hydrochloride for Anti-Tumor Activity

Introduction: The Potential of Feudomycin A Hydrochloride in Oncology Drug Discovery

Feudomycin A Hydrochloride is an anthracycline antibiotic, a class of compounds renowned for their potent anti-tumor activities.[1] While specific research on Feudomycin A is emerging, its structural similarity to other well-characterized anthracyclines, such as Daunorubicin, suggests a comparable mechanism of action.[2][3] These compounds typically exert their cytotoxic effects through the inhibition of topoisomerase II, an enzyme critical for DNA replication and repair, and the generation of reactive oxygen species (ROS), which induce cellular damage.[2] This dual mechanism makes Feudomycin A Hydrochloride a compelling candidate for high-throughput screening (HTS) campaigns aimed at discovering novel oncology therapeutics.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of Feudomycin A Hydrochloride in a high-throughput screening setting to identify and characterize its cytotoxic effects on cancer cells. We will detail a robust and validated HTS protocol, discuss the underlying scientific principles, and provide a framework for data analysis and interpretation.

Proposed Mechanism of Action of Feudomycin A

Based on its classification as an anthracycline, Feudomycin A likely induces cancer cell death through a multi-faceted approach. The core mechanism is believed to involve the intercalation into DNA and the subsequent inhibition of topoisomerase II. This leads to the stabilization of the enzyme-DNA complex, preventing the re-ligation of DNA strands and causing double-strand breaks.[2] Furthermore, the quinone moiety characteristic of anthracyclines can undergo redox cycling, leading to the production of ROS.[2] This surge in oxidative stress overwhelms the cellular antioxidant defenses, resulting in damage to lipids, proteins, and DNA, ultimately culminating in apoptotic cell death.

Caption: Proposed cytotoxic mechanism of Feudomycin A.

High-Throughput Screening Workflow for Cytotoxicity Profiling

The primary objective of this HTS protocol is to determine the cytotoxic potential of Feudomycin A Hydrochloride against a relevant cancer cell line. A luminescent cell viability assay, such as the CellTiter-Glo® Luminescent Cell Viability Assay, is recommended due to its high sensitivity, robustness, and compatibility with HTS formats.[4][5] This assay quantifies the amount of ATP present, which is a direct indicator of metabolically active, viable cells.[5]

Caption: HTS workflow for cytotoxicity assessment.

Detailed HTS Protocol

This protocol is designed for a 384-well plate format, which is standard in HTS for balancing throughput and reagent volumes.[6]

Materials and Reagents:

• Feudomycin A Hydrochloride (CAS: 65360-28-3)[7]

• Cancer cell line (e.g., A549, HCT116)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• CellTiter-Glo® Luminescent Cell Viability Assay Kit

• Sterile, clear-bottom, white-walled 384-well assay plates

• Acoustic liquid handler or pin tool for compound dispensing

• Multichannel pipette or automated liquid dispenser

• Luminometer plate reader

Step-by-Step Methodology:

• Cell Culture and Plating:

  • Culture cancer cells in T-75 flasks until they reach approximately 80% confluency.

  • Wash the cells with PBS and detach them using Trypsin-EDTA.

  • Neutralize the trypsin with complete medium and centrifuge the cell suspension.

  • Resuspend the cell pellet in fresh medium and perform a cell count.

  • Dilute the cell suspension to the predetermined optimal seeding density (refer to Table 2).

  • Using an automated liquid dispenser, seed 40 µL of the cell suspension into each well of the 384-well plates.

  • Incubate the plates for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

• Compound Preparation and Dispensing:

  • Prepare a stock solution of Feudomycin A Hydrochloride in DMSO.

  • Create a serial dilution series of Feudomycin A Hydrochloride in DMSO to generate a dose-response curve (e.g., 10 concentrations).

  • Using an acoustic liquid handler or pin tool, transfer a small volume (e.g., 100 nL) of the compound solutions to the assay plates.

  • Include appropriate controls:

    • Negative Control: DMSO only (no compound)

    • Positive Control: A known cytotoxic agent (e.g., Staurosporine)

• Incubation:

  • Incubate the assay plates for 72 hours at 37°C and 5% CO₂. The incubation time should be optimized based on the cell line's doubling time.

• Cell Viability Assay:

  • Equilibrate the CellTiter-Glo® reagent and the assay plates to room temperature for 30 minutes.

  • Add 40 µL of the CellTiter-Glo® reagent to each well of the assay plates.

  • Place the plates on an orbital shaker for 2 minutes at a low speed to induce cell lysis.

  • Incubate the plates at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition:

  • Measure the luminescence of each well using a plate reader with an integration time of 0.5 to 1 second per well.

Data Analysis and Interpretation:

• Normalization:

  • The raw luminescence data should be normalized to the controls on each plate.

  • The average signal from the negative control wells (DMSO only) represents 100% cell viability.

  • The average signal from the positive control wells (e.g., Staurosporine) represents 0% cell viability.

  • Calculate the percentage of cell viability for each compound-treated well using the following formula:

    • % Viability = [(Luminescence_sample - Luminescence_positive_control) / (Luminescence_negative_control - Luminescence_positive_control)] * 100

• Dose-Response Curves and IC₅₀ Determination:

  • Plot the normalized % viability against the logarithm of the Feudomycin A Hydrochloride concentration.

  • Fit the data to a four-parameter logistic (4PL) curve to determine the half-maximal inhibitory concentration (IC₅₀). The IC₅₀ value represents the concentration of the compound that inhibits cell viability by 50%.

• Quality Control:

  • The quality and robustness of the HTS assay should be monitored using the Z'-factor.[8] The Z'-factor is calculated using the signals from the positive and negative controls. A Z'-factor value between 0.5 and 1.0 indicates an excellent assay suitable for HTS.

Data Presentation

Table 1: Properties of Feudomycin A Hydrochloride

Property	Value	Source
CAS Number	65360-28-3	[7]
Molecular Formula	C₂₇H₃₁NO₉·HCl	[7]
Molecular Weight	549.18 g/mol	[7]
Class	Anthracycline Antibiotic	[1]
Proposed Mechanism	Topoisomerase II Inhibition, ROS Generation	[2]

Table 2: HTS Assay Parameters

Parameter	Recommended Value	Rationale
Cell Line	A549 or HCT116	Commonly used and well-characterized cancer cell lines.
Plate Format	384-well	Balances throughput with reagent volume.[6]
Seeding Density	1000-2000 cells/well	To be optimized for logarithmic growth during the assay period.
Compound Concentrations	10-point, 3-fold serial dilution (e.g., 10 µM to 0.5 nM)	To accurately determine the IC₅₀ value.
Incubation Time	72 hours	Allows for multiple cell doublings and observation of cytotoxic effects.
Assay Readout	Luminescence (ATP levels)	Highly sensitive and direct measure of cell viability.[5]

Conclusion and Future Directions

This application note provides a comprehensive framework for utilizing Feudomycin A Hydrochloride in a high-throughput screening campaign to assess its anti-tumor potential. The detailed protocol, based on a robust luminescent cell viability assay, enables the reliable determination of the compound's cytotoxic activity and its IC₅₀ value. The insights gained from such screens can serve as a foundation for further preclinical development, including mechanism of action studies, lead optimization, and in vivo efficacy testing. The application of HTS to compounds like Feudomycin A Hydrochloride is a critical step in the pipeline for discovering the next generation of targeted cancer therapies.

References

• Developing Robust In Vitro Cell-Based Assays for High Throughput Screening (HTS). (n.d.).

• Cell Viability Assays - Assay Guidance Manual. (2013). National Center for Biotechnology Information. Retrieved from [Link]

• Feudomycin B | C28H31NO10 | CID 10053050. (n.d.). PubChem. Retrieved from [Link]

• FEUDOMYCIN A HYDROCHLORIDE. (n.d.). GSRS. Retrieved from [Link]

• Feudomycin A Datasheet. (n.d.). DC Chemicals. Retrieved from [Link]

• Feudomycin a (C27H31NO9). (n.d.). PubChemLite. Retrieved from [Link]

• High-Throughput Screening Assays for the Assessment of Cytotoxicity. (n.d.). ResearchGate. Retrieved from [Link]

• Adaptation of High-Throughput Screening in Drug Discovery—Toxicological Screening Tests. (2011). PMC. Retrieved from [Link]

• FEUDOMYCIN B. (n.d.). GSRS. Retrieved from [Link]

• High-Throughput Screening and Identification of Potent Broad-Spectrum Inhibitors of Coronaviruses. (n.d.). PMC. Retrieved from [Link]

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• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 7. Feudomycin A hydrochloride | CAS 65360-28-3 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 8. High-Throughput Screening and Identification of Potent Broad-Spectrum Inhibitors of Coronaviruses - PMC [pmc.ncbi.nlm.nih.gov]

Feudomycin A Hydrochloride: A Comprehensive Guide to Safe Handling and Storage for Preclinical Research

Introduction: Understanding Feudomycin A Hydrochloride in the Research Context

Feudomycin A Hydrochloride (CAS 65360-28-3) is an anthracycline antibiotic, a class of potent compounds extensively utilized in oncology research and drug development.[1][2] Structurally related to daunorubicin, Feudomycin A Hydrochloride is investigated for its cytotoxic properties, which are presumed to stem from its activity as a DNA intercalator and a topoisomerase II inhibitor.[3] As with all anthracyclines, its potent biological activity necessitates meticulous handling and storage protocols to ensure the safety of laboratory personnel and maintain the integrity of the compound for reliable experimental outcomes. This guide provides a detailed framework for researchers, scientists, and drug development professionals on the best practices for the safe handling and storage of Feudomycin A Hydrochloride in a preclinical research setting.

Scientific Foundation: Mechanism of Action and Its Implications for Handling

The cytotoxicity of anthracyclines like Feudomycin A Hydrochloride is primarily attributed to their dual-action mechanism targeting cellular DNA and associated enzymes.[3] Understanding this mechanism is paramount as it underscores the rationale behind the stringent safety precautions required.

• DNA Intercalation: The planar aromatic structure of Feudomycin A allows it to insert itself between the base pairs of the DNA double helix. This intercalation distorts the helical structure, creating a physical roadblock that interferes with essential cellular processes like DNA replication and transcription.[3]

• Topoisomerase II Inhibition: Feudomycin A Hydrochloride is also believed to act as a topoisomerase II "poison." Topoisomerase II is a vital enzyme that transiently cuts and religates double-stranded DNA to resolve topological challenges during replication and transcription. Feudomycin A stabilizes the transient covalent complex formed between topoisomerase II and DNA, preventing the religation of the DNA strands. This leads to the accumulation of double-strand breaks, which, if not repaired, trigger apoptotic cell death.

The potent, DNA-damaging nature of this compound means it should be treated as a potential mutagen, carcinogen, and teratogen. Consequently, all handling procedures must be designed to minimize any possibility of direct contact, inhalation, or ingestion.

Visualizing the Mechanism: DNA Intercalation and Topoisomerase II Inhibition

Caption: Feudomycin A Hydrochloride's dual mechanism of action.

Personnel Safety and Personal Protective Equipment (PPE)

Given the hazardous nature of Feudomycin A Hydrochloride, a comprehensive safety protocol is non-negotiable. All personnel handling the compound must be thoroughly trained on the procedures outlined below.

Core PPE Requirements

• Gloves: Double gloving with nitrile gloves is mandatory. Anthracyclines can penetrate latex gloves.[4] Gloves should have long cuffs that can be tucked under the sleeves of the lab coat. Change gloves immediately if they become contaminated, torn, or punctured.[5]

• Eye Protection: ANSI-rated safety glasses with side shields or splash goggles are required at all times when handling the solid compound or its solutions.

• Lab Coat: A disposable, low-permeability gown with a closed front, long sleeves, and tight-fitting cuffs is essential.[5] This gown should not be worn outside of the designated handling area.

• Respiratory Protection: When handling the powdered form of Feudomycin A Hydrochloride outside of a certified containment device, a NIOSH-certified respirator (e.g., N95) is necessary to prevent inhalation of aerosolized particles.[4]

PPE Item	Specification	Rationale
Gloves	Double-layered, powder-free nitrile gloves with long cuffs.	Prevents skin absorption; resistant to anthracycline permeation.[4]
Eye Protection	ANSI-rated safety glasses with side shields or splash goggles.	Protects eyes from splashes of solutions or contact with powder.
Lab Coat/Gown	Disposable, low-permeability fabric with a solid front and cuffed sleeves.	Protects skin and personal clothing from contamination.[5]
Respiratory Protection	NIOSH-certified respirator (e.g., N95).	Required when handling powder outside of containment to prevent inhalation.[4]

Designated Handling Area and Engineering Controls

All work with Feudomycin A Hydrochloride, from weighing the solid to preparing solutions and treating cell cultures, must be conducted in a designated area with appropriate engineering controls.

• Weighing: The powdered compound should only be weighed in a certified Class II Biological Safety Cabinet (BSC) or a powder containment hood to prevent aerosolization and contamination of the laboratory environment.[4]

• Solution Preparation and Handling: All procedures involving the manipulation of Feudomycin A Hydrochloride solutions should be performed within a Class II BSC.

• Waste Disposal: Designated, clearly labeled hazardous waste containers for cytotoxic agents must be readily available within the handling area.

Experimental Protocols: From Receipt to Disposal

Receipt and Storage of Solid Compound

Upon receipt, visually inspect the shipping container for any signs of damage. If the container is compromised, do not open it. Follow institutional procedures for handling damaged hazardous material packages.

For intact packages, transfer the compound to a secure, designated storage location. Feudomycin A Hydrochloride should be stored under the following conditions:

Parameter	Condition	Rationale
Temperature	2-8°C	Recommended for many related anthracycline compounds to maintain chemical stability.
Atmosphere	Store under inert gas (e.g., Argon or Nitrogen)	Protects against oxidation and degradation.
Light	Protect from light	Many anthracyclines are light-sensitive.
Security	Locked and clearly labeled cabinet or refrigerator.	Restricts access to authorized personnel only.

Protocol: Reconstitution and Preparation of Stock Solutions

Note: Specific, validated solubility and stability data for Feudomycin A Hydrochloride are not widely available. The following protocol is based on best practices for related compounds. It is imperative that researchers perform a small-scale solubility test before preparing a large stock solution.

Materials:

• Feudomycin A Hydrochloride (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO), sterile

• Sterile, amber or foil-wrapped microcentrifuge tubes or vials

• Calibrated pipettes and sterile, filtered pipette tips

Procedure:

• Pre-calculation: Determine the required volume of solvent to achieve the desired stock concentration. For example, to prepare a 10 mM stock solution of Feudomycin A Hydrochloride (MW: 549.18 g/mol ), you would dissolve 5.49 mg in 1 mL of solvent.

• Weighing: In a Class II BSC, carefully weigh the desired amount of Feudomycin A Hydrochloride powder into a sterile, amber vial.

• Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial.

• Dissolution: Gently vortex or sonicate the vial until the solid is completely dissolved. Visually inspect the solution to ensure there are no particulates.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes. This minimizes freeze-thaw cycles which can degrade the compound.

• Labeling: Clearly label each aliquot with the compound name, concentration, date of preparation, and solvent.

• Storage of Stock Solution: Store the aliquots at -20°C or -80°C, protected from light.

Protocol: Preparation of Working Solutions

Working solutions for cell culture experiments are typically prepared by diluting the high-concentration stock solution in sterile cell culture medium.

• Thawing: Thaw a single aliquot of the stock solution at room temperature.

• Dilution: In a Class II BSC, perform serial dilutions of the stock solution in your desired cell culture medium to achieve the final working concentrations.

• Use: Use the freshly prepared working solutions immediately for your experiments. Do not store diluted aqueous solutions for extended periods, as the stability of Feudomycin A Hydrochloride in aqueous media has not been characterized.

Workflow for Safe Handling of Feudomycin A Hydrochloride

Caption: Step-by-step workflow for handling Feudomycin A Hydrochloride.

Emergency Procedures: Spills and Exposure

All personnel working with Feudomycin A Hydrochloride must be familiar with the institution's emergency procedures for hazardous chemical spills and exposures.

Spill Management

• Small Spills (inside a BSC):

  • Decontaminate the affected area with a suitable agent (e.g., a high pH detergent), followed by 70% ethanol.

  • Absorb the spill with absorbent pads.

  • Place all contaminated materials in the cytotoxic waste container.

• Large Spills (or spills outside a BSC):

  • Evacuate the area immediately and alert others.

  • Restrict access to the spill area.

  • Contact the institution's Environmental Health and Safety (EHS) department.

  • Do not attempt to clean up a large spill without proper training and equipment.

Personnel Exposure

• Skin Contact: Immediately remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes. Seek medical attention.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move to fresh air immediately. Seek medical attention.

• Ingestion: Seek immediate medical attention. Do not induce vomiting.

Conclusion

Feudomycin A Hydrochloride is a valuable tool for cancer research, but its potent cytotoxic nature demands the utmost respect and care in its handling and storage. By adhering to the principles of containment, utilizing appropriate personal protective equipment, and following established protocols, researchers can ensure their safety and the integrity of their experiments. The causality behind these stringent measures lies in the compound's fundamental mechanism of action—its ability to damage DNA. Therefore, a proactive and informed approach to safety is not merely a procedural formality but a scientific necessity.

References

• Connor, T. H., & Smith, J. P. (2015). Safe handling of hazardous drugs. American journal of health-system pharmacy : AJHP : official journal of the American Society of Health-System Pharmacists, 72(19), 1617–1618. [Link]

• Laurentian University. (2016). Doxorubicin Safe Handling, Disposal, and Storage Procedures. Retrieved from [Link]

• McGowan, J. V., Chung, R., Maulik, A., Piotrowska, I., Walker, J. M., & Yellon, D. M. (2017). Anthracycline Chemotherapy and Cardiotoxicity. Cardiovascular drugs and therapy, 31(1), 63–75. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 131882836, Feudomycin A hydrochloride. Retrieved from [Link]

• Osheroff, N., & Burden, D. A. (1998). Mechanism of action of eukaryotic topoisomerase II and drugs targeted to the enzyme. Biochimica et biophysica acta, 1400(1-3), 139–154. [Link]

• University of Toronto. (n.d.). Standard Operating Procedure for Doxorubicin (Adriamycin) in Animals. Retrieved from [Link]

• Global Substance Registration System. (n.d.). FEUDOMYCIN A HYDROCHLORIDE. Retrieved from [Link]

• World of Molecules. (n.d.). Feudomycin A. Retrieved from [Link]

Sources

• 1. Feudomycin A hydrochloride | CAS 65360-28-3 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. USA Chemical Suppliers - Products: 'F', Page: 20 [americanchemicalsuppliers.com]
• 4. safety.caltech.edu [safety.caltech.edu]
• 5. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]

Feudomycin A Hydrochloride: Technical Application Note &amp; Safety Protocol

Introduction & Compound Identity[1][2][3][4]

Feudomycin A Hydrochloride (CAS: 65360-28-3) is a potent anthracycline antibiotic isolated from Streptomyces coeruleorubidus.[1] Structurally analogous to daunorubicin and doxorubicin, it functions as a cytotoxic agent primarily through DNA intercalation and topoisomerase II inhibition.[1][2] It is frequently utilized in oncology research to study drug resistance mechanisms and structure-activity relationships (SAR) within the anthracycline class.[1]

Physicochemical Profile[1][2][3][4][7]

Property	Detail
Chemical Name	Feudomycin A Hydrochloride
CAS Number	65360-28-3
Molecular Formula	C₂₇H₃₁NO₉[3][1][4] · HCl
Molecular Weight	~549.99 g/mol
Appearance	Red to orange amorphous powder
Solubility	Soluble in DMSO (>10 mg/mL), Methanol; Moderately soluble in Water
Stability	Light-sensitive; Hygroscopic; Unstable in alkaline solutions

Safety Data Sheet (SDS) Analysis

CRITICAL WARNING: Feudomycin A Hydrochloride is a cytotoxic anthracycline. It acts as a mutagen, carcinogen, and reproductive toxin.[1][5] All handling must occur within a certified Chemical Fume Hood or Biological Safety Cabinet (Class II).[1]

Hazard Identification (GHS Classification)

Category	Hazard Statement Code	Description
Acute Toxicity	H302	Harmful if swallowed.[1]
Germ Cell Mutagenicity	H340	May cause genetic defects.
Carcinogenicity	H350	May cause cancer.[2]
Reproductive Toxicity	H360	May damage fertility or the unborn child.[5]

Precautionary Protocols

• P201: Obtain special instructions before use.

• P280: Wear protective gloves/protective clothing/eye protection/face protection (Double-gloving recommended).[1]

• P308 + P313: IF exposed or concerned: Get medical advice/attention.

• P501: Dispose of contents/container to an approved waste disposal plant (High-temperature incineration).

Mechanism of Action

Feudomycin A exerts its cytotoxicity through a multi-modal mechanism typical of anthracyclines.

• DNA Intercalation: The planar anthraquinone ring inserts between DNA base pairs, disrupting replication and transcription.

• Topoisomerase II Inhibition: It stabilizes the DNA-Topoisomerase II cleavable complex, preventing DNA religation and causing double-strand breaks.[1][6]

• ROS Generation: The quinone moiety undergoes redox cycling, generating reactive oxygen species (ROS) that induce oxidative stress and mitochondrial damage.[6]

Mechanism Visualization

Figure 1: Multi-modal cytotoxic mechanism of Feudomycin A involving DNA damage and oxidative stress.[1]

Experimental Protocols

A. Safe Handling & Stock Solution Preparation

Objective: Prepare a stable 10 mM stock solution.

Materials:

• Feudomycin A HCl powder

• Dimethyl Sulfoxide (DMSO), sterile-filtered, cell-culture grade[1]

• Amber microcentrifuge tubes (Light protection is critical)[1]

Protocol:

• Calculation: Calculate the volume of DMSO required.

  • Formula: Volume (mL) = [Mass (mg) / Molecular Weight (549.99)] / Concentration (M)[1]

  • Example: To dissolve 1 mg at 10 mM (0.01 M):

    mL (181 µL).[1]

• Equilibration: Allow the vial to warm to room temperature before opening to prevent water condensation (hygroscopic).

• Solubilization: Add the calculated volume of DMSO. Vortex gently until fully dissolved. The solution should be clear red/orange.

• Aliquot & Storage: Dispense into single-use aliquots in amber tubes.

  • Store at -80°C for up to 6 months.

  • Avoid repeated freeze-thaw cycles.[1]

B. In Vitro Cytotoxicity Assay (Standard Protocol)

Objective: Determine the IC50 of Feudomycin A in tumor cell lines (e.g., HeLa, MCF-7).

Workflow Visualization:

Figure 2: Step-by-step workflow for high-throughput cytotoxicity screening.

Detailed Steps:

• Seeding: Plate cells (3,000–5,000 cells/well) in 100 µL complete medium. Incubate for 24 hours.

• Drug Preparation: Thaw 10 mM stock. Prepare serial dilutions in complete medium (e.g., 10 µM down to 1 nM). Ensure final DMSO concentration is <0.5% to avoid solvent toxicity.

• Treatment: Aspirate old medium (or add 2x concentrated drug) and apply Feudomycin dilutions. Include "Vehicle Control" (DMSO only) and "Positive Control" (e.g., Doxorubicin).[1]

• Incubation: Incubate for 48–72 hours at 37°C, 5% CO₂.

• Readout: Add viability reagent (e.g., 10 µL CCK-8 or MTT). Incubate 1–4 hours. Measure absorbance (OD450 nm for CCK-8; OD570 nm for MTT).

• Analysis: Plot Dose-Response Curve (Log[Concentration] vs. % Viability) to calculate IC50.

Waste Disposal & Decontamination

Due to its mutagenic nature, Feudomycin A waste must never be discarded in standard biohazard or sewer systems.

• Solids: Collect gloves, tips, and tubes in a dedicated "Cytotoxic Waste" container (usually yellow or labeled with a Cytotoxic symbol).[1]

• Liquids: Collect in a dedicated liquid waste container.

• Spills:

  • Evacuate area immediately.

  • Don double nitrile gloves, gown, and respiratory protection.[1]

  • Cover spill with absorbent pads soaked in 10% Sodium Hypochlorite (Bleach) . The oxidation helps degrade the anthracycline ring structure.

  • Wipe down twice with water.

  • Dispose of all cleanup materials as cytotoxic waste.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10053050, Feudomycin B (Analogous Structure Source).[1] Retrieved from [Link][1]

• Minotti, G., et al. (2004). "Anthracyclines: molecular advances and pharmacologic developments in antitumor activity and cardiotoxicity."[1][2] Pharmacological Reviews, 56(2), 185-229.[1] (Mechanistic Grounding).

Sources

• 1. Feudomycin B | C28H31NO10 | CID 10053050 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Upcycling the anthracyclines: new mechanisms of action, toxicology, and pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. Feudomycin A hydrochloride | CAS 65360-28-3 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 5. cdn.pfizer.com [cdn.pfizer.com]
• 6. droracle.ai [droracle.ai]

Technical Notes & Optimization

Technical Support Center: Feudomycin A Hydrochloride Solution Stability

Introduction: The Chemistry of Stability

Feudomycin A Hydrochloride (HCl) is a complex anthracycline antibiotic, structurally analogous to daunorubicin and doxorubicin.[1][2] While the hydrochloride salt form is engineered to improve aqueous solubility, users frequently encounter unexpected precipitation when transitioning from stock solutions to biological buffers (e.g., PBS, cell culture media).[1][][2]

To troubleshoot this, one must understand the molecule's behavior.[1][] Feudomycin A contains a hydrophobic anthracycline backbone and a hydrophilic amino-sugar moiety.[1][][2] The stability of the solution is governed by a delicate balance between protonation of the amino group (which confers solubility) and

- stacking interactions of the planar rings (which drive aggregation).[1][][2]

This guide addresses the root causes of precipitation and provides field-proven protocols to maintain solution integrity.

Part 1: The Physics of Precipitation (Root Cause Analysis)

Before attempting to re-dissolve a precipitate, review these three critical failure modes.

1. The pH/pKa Mismatch (The "Crash Out" Effect) [1][][2]

• Mechanism: The amino group on the Feudomycin sugar residue has a pKa of approximately 8.2–8.6 (typical for anthracyclines).[1][2] In acidic conditions (pH < 6), it is fully protonated (

  ), making the molecule highly polar and water-soluble.[1][][2]

• The Problem: When you add a stock solution to PBS (pH 7.4), the local pH rises.[1][2] A significant fraction of the molecules deprotonate to the free base form.[1][] The free base is hydrophobic and immediately aggregates.[1][]

• Result: Red/orange particulates or turbidity immediately upon dilution.[1]

2. The Common Ion Effect (Salting Out)

• Mechanism: PBS contains high concentrations of Sodium Chloride (~137 mM) and Potassium Chloride.[1][2]

• The Problem: The presence of excess chloride ions (

  ) shifts the solubility equilibrium of Feudomycin A Hydrochloride ( ) toward the solid state.[1][][2]

• Result: Slow crystallization or "cloudiness" developing over 30–60 minutes.[1][]

3. Self-Association (Dimerization) [1][][2]

• Mechanism: Anthracyclines are planar molecules that naturally form dimers via

  - stacking in aqueous solutions.[1][][2] This stacking is concentration-dependent.[1][][2]

• The Problem: At concentrations >0.5 mg/mL in high-salt buffers, dimerization accelerates precipitation.[1][][2]

Part 2: Solubilization Protocols

Do not add Feudomycin A HCl powder directly to PBS or Cell Culture Media.[1][] Follow this "Two-Step Solubilization" method to ensure stability.

Standard Solubilization Workflow

Parameter	Specification	Notes
Primary Solvent	DMSO (anhydrous) or ddH₂O	DMSO is preferred for long-term stock storage (-20°C).[1][][2] Water is preferred for immediate in vivo use.[1][]
Max Stock Conc.	10–20 mg/mL	Do not exceed 25 mg/mL to avoid supersaturation.[1]
Working Buffer	PBS, Saline, or Media	CRITICAL: Must be added slowly with vortexing.[1][][2]
Stability Window	< 4 hours (diluted)	Anthracyclines hydrolyze in water; prepare fresh.[1][2]

Protocol A: Preparation for In Vitro (Cell Culture)

• Weigh: Calculate mass for a 10 mM stock solution (MW ~550 g/mol ).

• Dissolve: Add DMSO to the powder. Vortex vigorously until clear red solution forms.

• Dilute:

  • Place the culture medium (pre-warmed to 37°C) in a tube.

  • While vortexing the medium , slowly pipette the DMSO stock into the medium.[1][]

  • Tip: Keep the final DMSO concentration < 0.5% to avoid cytotoxicity.[1][]

Protocol B: Preparation for In Vivo (Animal Studies)

Avoid DMSO if possible. Use the "Glucose/Tween" method to prevent precipitation in the syringe.

• Dissolve: Add Sterile Water for Injection to the powder (Conc: 5 mg/mL).

• Stabilize: Add 5% Glucose (Dextrose) solution instead of PBS.

  • Why? 5% Glucose is isotonic but lacks the high ionic strength of Saline/PBS, preventing the "salting out" effect.[1][]

• Surfactant (Optional): If concentration > 2 mg/mL is required, add 0.5% Tween-80 to prevent aggregation.[1][][2]

Part 3: Troubleshooting & FAQs

Q1: I added the stock solution to PBS and it turned cloudy immediately. Can I fix it?

Answer: Likely not. Once the anthracycline free base precipitates, it forms tight aggregates that are difficult to re-dissolve without adding excessive acid or organic solvent, which may ruin your experiment. [1][][2] * Corrective Action: Spin down the sample to remove the precipitate (if you need to salvage the supernatant for quantification) or discard and start over using Protocol B (5% Glucose) or by diluting into a larger volume of media to keep the concentration below the critical aggregation threshold.[1][2]

Q2: Can I autoclave Feudomycin A solutions?

Answer: ABSOLUTELY NOT. Anthracyclines are heat-labile and susceptible to hydrolytic cleavage of the glycosidic bond at high temperatures. [1][][2] * Sterilization: Use a 0.22 µm PES (Polyethersulfone) or PVDF syringe filter.[1][2] Do not use Nylon filters, as anthracyclines can bind to nylon, causing drug loss.[1][][2]

Q3: My frozen DMSO stock has crystals at the bottom. Is it spoiled?

Answer: Not necessarily. DMSO has a high freezing point (19°C) and can crystallize Feudomycin at low temperatures. [1][][2] * Fix: Warm the vial to 37°C in a water bath and vortex for 30 seconds. Ensure the solution is perfectly clear before aliquoting. If a precipitate remains after warming, moisture may have entered the vial, causing irreversible hydrolysis.[1][][2]

Q4: Why does the solution color change from orange to violet/blue?

Answer: This indicates a pH shift.[1] Anthracyclines act as pH indicators. [] * Orange/Red: Acidic/Neutral (Active, stable). [1][][2] * Violet/Blue: Basic (Unstable, degraded). [1][][2] * Action: If your solution turns violet, the pH is too high (>8.5).[1][2] Discard it, as the drug is rapidly degrading.[1][]

Part 4: Visualizing the Workflow

Figure 1: Solubilization Decision Tree

Use this logic flow to determine the correct solvent system for your application.

Caption: Decision matrix for solubilizing Feudomycin A HCl. Note the high risk of precipitation when using PBS compared to 5% Glucose.[1][][2]

Figure 2: The Mechanism of pH-Dependent Precipitation

Caption: Chemical equilibrium shift causing precipitation.[1][][2] At pH 7.4 in high salt (PBS), the equilibrium shifts toward the hydrophobic, aggregated form.[1][][2]

References

• PubChem. (n.d.).[1][2] Feudomycin B (Analogous Structure & Properties).[1][2] National Library of Medicine.[1][] Retrieved from [Link][1][][2]

• ResearchGate. (2016).[1][2][4] Discussions on Doxorubicin/Anthracycline Precipitation in PBS.[1][] Retrieved from [Link]

Sources

• 1. PubChemLite - Feudomycin a (C27H31NO9) [pubchemlite.lcsb.uni.lu]
• 2. Feudomycin B | C28H31NO10 | CID 10053050 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Navigating the Nuances of Feudomycin A Hydrochloride: A Guide for Sensitive Cell Line Applications

Welcome to the technical support center for Feudomycin A Hydrochloride. This guide is designed for researchers, scientists, and drug development professionals who are working with this potent anthracycline antibiotic, particularly in the context of sensitive cell lines. As Feudomycin A is a powerful cytotoxic agent, its successful application in delicate experimental systems requires a nuanced approach. This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate the challenges and achieve reliable, reproducible results.

Understanding the Agent: Mechanism of Action

Feudomycin A, a close relative of the well-studied Feudomycin B and Daunorubicin, exerts its cytotoxic effects through a multi-pronged attack on cancer cells.[1][] Its primary mechanisms are believed to include:

• Topoisomerase II Inhibition: Like other anthracyclines, Feudomycin A likely poisons topoisomerase II, leading to the accumulation of DNA double-strand breaks and ultimately, apoptotic cell death.[1]

• Membrane Disruption and Ion Transport Interference: The compound can directly interact with cell membranes, altering their fluidity and permeability, which disrupts essential ion transport and leads to cell lysis.[1]

• Reactive Oxygen Species (ROS) Generation: The quinone structure within Feudomycin A can undergo redox cycling, leading to the production of ROS that cause widespread cellular damage.[1]

This potent combination of activities makes Feudomycin A a valuable research tool but also necessitates careful protocol design, especially when working with cell lines that are inherently sensitive to cellular stress.

Troubleshooting Guide: Addressing Common Experimental Hurdles

This section addresses specific issues that you may encounter during your experiments with Feudomycin A Hydrochloride.

Issue 1: Excessive Cell Death Even at Low Concentrations

Question: I'm observing widespread cell death in my sensitive cell line, even at the lowest concentrations of Feudomycin A Hydrochloride in my preliminary screen. How can I mitigate this?

Answer: This is a common challenge with potent cytotoxic agents and sensitive cell lines. Here’s a systematic approach to troubleshoot and refine your protocol:

• Re-evaluate Your Concentration Range: A standard 10-fold dilution series may be too aggressive for highly sensitive cells.[3][4]

  • Action: Perform a more granular dose-response experiment with a narrower concentration range and smaller dilution steps (e.g., 2-fold or 3-fold dilutions) to pinpoint the optimal working concentration.

• Reduce Exposure Time: Continuous exposure may be too harsh.

  • Action: Design a time-course experiment. You might find that a shorter incubation period (e.g., 4, 8, or 12 hours) is sufficient to induce the desired effect without causing overwhelming toxicity.

• Optimize Cell Seeding Density: Low cell density can make cells more susceptible to drug-induced stress.

  • Action: Conduct a preliminary experiment to determine the optimal seeding density for your specific cell line that ensures logarithmic growth throughout the assay period.[4]

• Assess Solvent Toxicity: The solvent used to dissolve Feudomycin A Hydrochloride, typically DMSO, can be cytotoxic to sensitive cells, especially at higher concentrations.[5][6]

  • Action: Ensure the final concentration of DMSO in your culture medium is as low as possible, ideally below 0.1%. Run a solvent-only control to assess its baseline cytotoxicity on your cell line.

Issue 2: Inconsistent and Irreproducible Results

Question: My dose-response curves for Feudomycin A Hydrochloride are inconsistent between experiments. What could be the cause?

Answer: Reproducibility is key in drug sensitivity assays.[3] Inconsistency often stems from subtle variations in experimental procedure.

• Protocol Checklist for Enhanced Reproducibility:

  • Cell Health and Passage Number: Are you using cells that are in a consistent, healthy growth phase and within a narrow passage number range? Senescent or overly dense cultures will respond differently.

  • Automated Liquid Handling: Manual pipetting, especially for serial dilutions, can introduce significant error.[3] If available, use automated liquid handlers for drug dilutions and plating.

  • Randomized Plate Layout: To minimize "edge effects" in multi-well plates, randomize the distribution of your treatments and controls.[3]

  • Contemporaneous Controls: Always include a t=0 plate (cells lysed at the time of drug addition) to accurately calculate growth inhibition.[4]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the handling and application of Feudomycin A Hydrochloride.

Q1: How should I prepare and store Feudomycin A Hydrochloride?

A1: Feudomycin A Hydrochloride is typically a solid. For stock solutions, dissolve it in a suitable solvent like sterile DMSO to a high concentration (e.g., 10 mM). Aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light. The stability of the compound in solution should be considered; for long-term storage, consult the manufacturer's datasheet.

Q2: What is the recommended starting concentration range for a new sensitive cell line?

A2: For a previously untested sensitive cell line, it is advisable to start with a broad but low concentration range. A pilot experiment with concentrations ranging from picomolar to low micromolar (e.g., 10 pM to 1 µM) using a wide 10-fold dilution is a good starting point to establish the approximate IC50.[4] Based on these initial results, you can then design a more focused experiment with a narrower range and tighter dilutions.

Q3: Can I use serum-free media during Feudomycin A Hydrochloride treatment?

A3: While possible, it is generally recommended to maintain the standard culture conditions, including serum, that support the optimal health of your sensitive cell line. Serum proteins can sometimes bind to compounds, which may influence their effective concentration. If you need to use serum-free media, be aware that you might observe increased potency of the drug, and you should validate your results under these conditions.

Q4: What type of cytotoxicity assay is most suitable for Feudomycin A Hydrochloride?

A4: The choice of assay depends on your experimental question.

• Metabolic Assays (e.g., MTT, MTS): These are common and measure the metabolic activity of the cell population. They are good for high-throughput screening.

• Membrane Integrity Assays (e.g., LDH release, Propidium Iodide staining): These directly measure cell death by detecting compromised cell membranes.[7]

• Apoptosis Assays (e.g., Caspase activity, Annexin V staining): These are more specific for determining if the observed cell death is due to apoptosis.

For a comprehensive understanding, consider using a combination of assays that measure different aspects of cell health and death.

Experimental Workflow & Decision Making

The following diagrams illustrate a recommended experimental workflow for optimizing Feudomycin A Hydrochloride treatment in sensitive cell lines and a troubleshooting decision tree.

Caption: Troubleshooting High Cytotoxicity.

Data Summary Tables

Table 1: Recommended Starting Concentration Ranges for Pilot Experiments

Cell Line Sensitivity	Suggested Concentration Range	Dilution Factor
High	1 pM - 100 nM	3-fold
Moderate	100 pM - 1 µM	5-fold
Low / Unknown	1 nM - 10 µM	10-fold

Table 2: Troubleshooting Checklist for Inconsistent Results

Factor	Checkpoint	Recommended Action
Cell Culture	Consistent passage number and confluency?	Use cells within a defined passage range (e.g., 5-15) and at 70-80% confluency.
Reagents	Freshly prepared drug dilutions?	Prepare fresh dilutions from a frozen stock for each experiment.
Assay Plate	Randomized well layout?	Use a plate map to randomize treatments and controls to avoid edge effects. [3]
Incubation	Consistent incubation time and conditions?	Ensure precise timing and stable incubator conditions (temperature, CO2, humidity).
Data Acquisition	Consistent reading parameters on plate reader?	Use the same settings for all plates within and between experiments.

References

• National Center for Biotechnology Information. (2017, June 19). Measuring Cancer Drug Sensitivity and Resistance in Cultured Cells. Retrieved from [Link]

• ResearchGate. (n.d.). Common Problems and Potential Solutions for Troubleshooting Drug-Response Measurements. Retrieved from [Link]

• Sorger Lab. (n.d.). Measuring Cancer Drug Sensitivity and Resistance in Cultured Cells. In: Current Protocols in Chemical Biology. Retrieved from [Link]

• GSRS. (n.d.). FEUDOMYCIN A HYDROCHLORIDE. Retrieved from [Link]

• National Center for Biotechnology Information. (2022, December 26). Dosing Methods to Enable Cell-Based In Vitro Testing of Complex Substances: A Case Study with a PAH Mixture. Retrieved from [Link]

• Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Cytotoxicity and Microbicidal Activity of Commonly Used Organic Solvents: A Comparative Study and Application to a Standardized Extract from Vaccinium macrocarpon. Retrieved from [Link]

Sources

• 1. Buy Feudomycin B | 79438-97-4 [smolecule.com]
• 3. Measuring Cancer Drug Sensitivity and Resistance in Cultured Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sorger.med.harvard.edu [sorger.med.harvard.edu]
• 5. researchgate.net [researchgate.net]
• 6. Cytotoxicity and Microbicidal Activity of Commonly Used Organic Solvents: A Comparative Study and Application to a Standardized Extract from Vaccinium macrocarpon - PMC [pmc.ncbi.nlm.nih.gov]
• 7. creativebiolabs.net [creativebiolabs.net]

Technical Support Center: Validating Feudomycin A Hydrochloride Activity in a New Assay

Welcome to the technical support center for the investigation of Feudomycin A Hydrochloride. This guide is designed for researchers, scientists, and drug development professionals who are embarking on the validation of a new assay for this compound. As Feudomycin A Hydrochloride is a specific analog within the broader family of anthracycline antibiotics, this document synthesizes established principles of assay development for this class of molecules with field-proven troubleshooting strategies. Our goal is to provide you with the scientific rationale and practical guidance necessary to develop a robust and reliable assay.

Frequently Asked Questions (FAQs)

Here we address some of the initial questions you may have before starting your experimental work.

Q1: There is limited published data on Feudomycin A Hydrochloride. How should I approach designing a new assay?

A1: It is true that specific data for Feudomycin A Hydrochloride is not as abundant as for other anthracyclines like Daunorubicin. Feudomycin A Hydrochloride is also known as 13-Deoxydaunorubicin hydrochloride[1]. The key is to leverage the known mechanisms of related compounds, such as Feudomycin B and the broader anthracycline class. These compounds are known to function as topoisomerase II poisons, intercalate into DNA, and generate reactive oxygen species (ROS)[2]. Therefore, a logical starting point is to design assays that investigate these potential mechanisms. Consider assays for DNA damage, cell cycle arrest, apoptosis, or oxidative stress.

Q2: What are the critical initial steps in validating a new assay for an uncharacterized compound like Feudomycin A Hydrochloride?

A2: The initial steps are crucial for building a reliable assay. We recommend the following phased approach:

• Compound Characterization: Ensure the purity and identity of your Feudomycin A Hydrochloride lot.

• Cell Line Selection: Choose a panel of cell lines. It is advisable to include a cancer cell line known to be sensitive to other anthracyclines, and potentially a resistant cell line for comparison.

• Dose-Response and Time-Course Studies: Conduct preliminary experiments to determine the effective concentration range and the optimal time points for observing a biological effect.

• Mechanism of Action Hypothesis: Based on the initial findings and literature on related compounds, formulate a primary hypothesis for the mechanism of action to guide the selection of a specific assay.

Q3: How do I select the appropriate controls for my assay?

A3: Proper controls are the cornerstone of a validatable assay. You will need several types of controls:

• Negative Control: Vehicle-treated cells (e.g., DMSO or the solvent used to dissolve Feudomycin A Hydrochloride). This establishes the baseline response.

• Positive Control: A well-characterized compound with a known mechanism of action similar to the hypothesized mechanism of Feudomycin A. For example, if you are assessing topoisomerase II inhibition, Doxorubicin or Etoposide would be appropriate positive controls.

• Internal Assay Controls: These are specific to the assay platform you are using and ensure the assay itself is performing correctly (e.g., reagents are active, instrument is calibrated).

Q4: What are the most common sources of variability in cell-based assays?

A4: Variability can arise from multiple sources. Being mindful of these can significantly improve the reproducibility of your results. Common culprits include inconsistent cell seeding density, variations in reagent preparation, fluctuations in incubator conditions (CO2, temperature, humidity), and even the specific batch of serum used in the cell culture medium[3][4]. Implementing standardized protocols and robust quality control checks is essential to minimize this variability[5].

Troubleshooting Guide

Even with careful planning, experimental challenges are common. This section provides a structured approach to troubleshooting some of the most frequent issues encountered when validating a new assay.

Problem 1: High Variability Between Replicate Wells

• Potential Cause 1: Inconsistent Cell Seeding. Uneven cell numbers across wells is a primary source of variability.

  • Troubleshooting Tip: Ensure your cells are in a single-cell suspension before plating. Use reverse pipetting techniques for viscous cell suspensions. It is also good practice to visually inspect the plate under a microscope after seeding to confirm even cell distribution[6].

• Potential Cause 2: Edge Effects. Wells on the periphery of a microplate are prone to evaporation, leading to changes in media concentration and affecting cell growth.

  • Troubleshooting Tip: Avoid using the outer wells of the plate for experimental samples. Instead, fill them with sterile water or media to create a humidity barrier.

• Potential Cause 3: Pipetting Errors. Inaccurate or inconsistent pipetting of reagents or compounds will lead to variable results.

  • Troubleshooting Tip: Ensure your pipettes are properly calibrated. Use fresh tips for each replicate and be consistent in your pipetting technique. Automated liquid handlers can also improve precision[5].

Problem 2: No Observable Effect of Feudomycin A Hydrochloride

Observing no effect can be as informative as a positive result, but it is important to rule out technical failures.

• Potential Cause 1: Incorrect Dose Range. The concentrations tested may be too low to elicit a biological response.

  • Troubleshooting Tip: Perform a broad dose-response curve, spanning several orders of magnitude (e.g., from nanomolar to high micromolar ranges).

• Potential Cause 2: Inappropriate Time Point. The biological effect may occur at an earlier or later time than when the assay was performed.

  • Troubleshooting Tip: Conduct a time-course experiment to identify the optimal time point for your assay.

• Potential Cause 3: Compound Instability. Feudomycin A Hydrochloride may be unstable in your assay medium or sensitive to light.

  • Troubleshooting Tip: Consult the supplier's data sheet for stability information. Prepare fresh solutions of the compound for each experiment and minimize its exposure to light.

• Potential Cause 4: Cell Line Insensitivity. The chosen cell line may not be sensitive to the compound's mechanism of action.

  • Troubleshooting Tip: Test the compound on a panel of different cell lines with varying genetic backgrounds.

Problem 3: Inconsistent Results Between Experiments

Poor reproducibility between experiments is a major hurdle in assay validation.

• Potential Cause 1: Cell Passage Number. Cells can change their characteristics at high passage numbers, affecting their response to stimuli.

  • Troubleshooting Tip: Use cells within a defined, low passage number range for all experiments. Thaw a fresh vial of cells after a certain number of passages[3][6].

• Potential Cause 2: Reagent Variability. Different lots of reagents, especially serum, can have varying performance.

  • Troubleshooting Tip: Test new lots of critical reagents before use in critical experiments. If possible, purchase a large single lot of reagents to be used for the entire study.

• Potential Cause 3: Environmental Factors. Minor changes in incubator conditions or cell handling procedures can impact results.

  • Troubleshooting Tip: Maintain detailed records of all experimental conditions. Ensure consistent cell handling and incubation times.

Experimental Workflow and Data Presentation

Proposed Workflow for Validating a New Cell Viability Assay

This workflow provides a structured approach to validating a new assay to measure the cytotoxic effects of Feudomycin A Hydrochloride.

Assay Validation Workflow

Data Presentation: Example Dose-Response Data

Quantitative data should be presented in a clear and organized manner. Below is an example of how to tabulate dose-response data for Feudomycin A Hydrochloride and a positive control.

Compound	Concentration (µM)	% Cell Viability (Mean ± SD)
Vehicle (0.1% DMSO)	0	100 ± 4.5
Feudomycin A HCl	0.01	98.2 ± 5.1
0.1	85.7 ± 6.2
1	52.3 ± 4.8
10	15.1 ± 3.9
100	2.5 ± 1.8
Doxorubicin	0.01	95.4 ± 4.9
0.1	75.1 ± 5.5
1	40.8 ± 4.2
10	8.9 ± 3.1
100	1.3 ± 0.9

Table 1: Example cell viability data for HeLa cells treated for 48 hours.

Visualizing a Potential Mechanism of Action

Given that Feudomycin A Hydrochloride is an anthracycline analog, a plausible mechanism of action involves the inhibition of Topoisomerase II, leading to DNA double-strand breaks and subsequent apoptosis. The following diagram illustrates this proposed pathway.

Proposed Mechanism of Action

References

• Dispendix. (2024, April 9). Boosting Accuracy and Efficiency: Assay Development and Validation Process for Drug Discovery. Retrieved from [Link]

• Azure Biosystems. (2024, March 15). How to Troubleshoot Common In-cell Western Issues. Retrieved from [Link]

• Pharma Process. (2023, December 15). 5 Common Challenges in Pharma Drug substance Process Validation. Retrieved from [Link]

• Promega Corporation. (2021, October 22). Troubleshooting Cell based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An. Retrieved from [Link]

• GSRS. (n.d.). FEUDOMYCIN A HYDROCHLORIDE. Retrieved from [Link]

• AZoLifeSciences. (2022, June 30). Investigating the Biggest Challenges in Drug Discovery. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Feudomycin B. PubChem Compound Summary for CID 10053050. Retrieved from [Link]

• Lifebit. (2023, October 5). What are the current challenges of drug discovery?. Retrieved from [Link]

• Innoplexus. (n.d.). Tackling Drug Discovery Challenges in Pharma. Retrieved from [Link]

• Pharmaffiliates. (n.d.). CAS No : 79438-97-4 | Product Name : Feudomycin B. Retrieved from [Link]

• GSRS. (n.d.). FEUDOMYCIN B. Retrieved from [Link]

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• 4. 5 Common Challenges in Pharma Drug substance Process Validation [totalpharmaceuticaltopics.com]
• 5. dispendix.com [dispendix.com]
• 6. m.youtube.com [m.youtube.com]

Interpreting unexpected Feudomycin A Hydrochloride experimental outcomes

Technical Support Center: Feudomycin A Hydrochloride

Welcome to the Advanced Technical Support Hub. As a Senior Application Scientist specializing in anthracycline antibiotics, I often see researchers encounter "phantom" data—results that seem technically impossible but are actually driven by the unique physicochemical quirks of Feudomycin A Hydrochloride (CAS: 65360-28-3).

This guide moves beyond basic datasheets. We will dissect the causality behind unexpected precipitation, potency shifts, and spectral interference.[] Every protocol below is designed to be self-validating, ensuring you can distinguish between a failed experiment and a novel biological finding.

Part 1: Physicochemical Anomalies (Solubility & Stability)[1]

Q1: My stock solution was clear in DMSO, but I see red particulate matter immediately upon adding it to cell culture media. Is the compound defective?

Diagnosis: Likely "Salt Shock" Precipitation , not product defect. Technical Insight: Feudomycin A, like its structural analog Daunorubicin, is a hydrophobic weak base.[] While the hydrochloride salt form improves initial water solubility, the compound is prone to rapid dimerization and aggregation in high-ionic-strength buffers (like PBS or DMEM) at neutral pH.[] The "red dust" you see is the free base precipitating out as the local concentration exceeds solubility limits during the mixing interface.[]

Corrective Action:

• Solvent Exchange: Do not dilute directly from 100% DMSO to Media. Use an intermediate dilution step in sterile water or 5% glucose to lower the ionic strength before the final spike into media.[]

• Acidic Stabilization: Anthracyclines are most stable at pH 4.5–5.[]5. Ensure your stock is slightly acidic.[]

• Visual Check: If the precipitate is crystalline, it is likely salt shock.[] If it is amorphous and colorless, it may be the degradation of the aglycone core (see Q2).[]

Q2: My IC50 values have drifted 10-fold higher (less potent) over the last week. I store the stock at 4°C.

Diagnosis: Photolytic Degradation or Hydrolytic Cleavage .[] Technical Insight: The quinone moiety in Feudomycin A is highly photosensitive.[] Furthermore, in aqueous solutions (even at 4°C), the glycosidic bond is susceptible to hydrolysis, cleaving the sugar (daunosamine derivative) from the aglycone.[] The aglycone alone has significantly reduced DNA intercalation affinity and cytotoxicity.[]

Corrective Action:

• Storage Rule: Store lyophilized powder at -20°C. Store DMSO stocks at -20°C or -80°C. Never store aqueous solutions for >24 hours.[]

• Handling: Wrap all tubes in aluminum foil. Perform dilutions in low-light conditions.

Part 2: Biological Assay Discrepancies

Q3: I am treating a "sensitive" leukemia line, but Feudomycin A shows no activity compared to Doxorubicin. Why?

Diagnosis: P-glycoprotein (P-gp) Efflux Interference. Technical Insight: While Feudomycin A is a potent DNA intercalator, it is a known substrate for ABC transporters (MDR1/P-gp).[] If your cell line has upregulated P-gp (even slightly, due to passage number drift), the drug is pumped out before it can stabilize the Topoisomerase II-DNA complex.[]

Self-Validation Experiment: Run a parallel toxicity assay with Verapamil (5–10 µM) , a P-gp inhibitor.

• Result A: If Feudomycin cytotoxicity returns, your cells have acquired resistance.[]

• Result B: If no change, the issue is likely compound degradation (see Q2).[]

Q4: My fluorescence-based viability assay (e.g., Alamar Blue, Resazurin) is giving erratic, high-background readings.

Diagnosis: Spectral Overlap (Quenching/Autofluorescence). Technical Insight: Feudomycin A is intrinsically fluorescent (Excitation ~480 nm / Emission ~550-590 nm).[] This overlaps directly with the emission spectra of many viability dyes (Resazurin converts to Resorufin, Em ~585 nm).[] The drug itself contributes to the signal, masking cell death (false negative for toxicity).[]

Corrective Action:

• Blank Subtraction: You must include a "Drug Only" control (Media + Feudomycin, no cells) for every concentration tested. Subtract this value from your experimental wells.

• Switch Assays: Use a non-fluorescent endpoint, such as ATP-based luminescence (CellTiter-Glo) or MTT (absorbance at 570 nm, though check for color interference).[]

Part 3: Visualization & Logic

Figure 1: Troubleshooting Decision Matrix

Use this logic flow to interpret unexpected loss of potency or precipitation.

Caption: Decision tree for isolating physicochemical vs. biological causes of experimental failure with Feudomycin A.

Figure 2: Mechanism of Action & Critical Failure Points

Understanding where the molecule acts helps explain why it fails.[]

Caption: Feudomycin A pharmacodynamics.[] Note the P-gp efflux loop, a primary cause of false-negative cytotoxicity results.[]

Part 4: Validated Experimental Protocols

Protocol A: Master Solubilization (Anti-Precipitation)

Use this method to ensure the drug actually reaches the cells.

Step	Action	Critical Note
1	Weigh Feudomycin A HCl powder.[]	Protect from light.[][2][3] Hygroscopic—weigh quickly.[]
2	Dissolve in 100% DMSO to 10 mM stock.	Vortex vigorously. Solution must be clear red.[]
3	Aliquot and store at -20°C.	STOP HERE for storage. Do not freeze aqueous solutions.[]
4	Working Solution: Dilute 10 mM stock 1:10 into Sterile Water (not PBS).	Creates 1 mM intermediate. Water prevents salt shock.[]
5	Final Dosing: Add 1 mM intermediate to culture media.	Final DMSO concentration should be <0.5%.[]

Protocol B: Stability Verification Check

Run this if you suspect your stock has degraded.[]

• Prepare Standard: Freshly dissolve Feudomycin A powder in Methanol or DMSO (10 µg/mL).

• Prepare Test Sample: Take your "old" experimental stock.

• Measurement: Measure Absorbance at 495 nm (characteristic anthracycline peak).

• Criteria: If the Test Sample Absorbance is <90% of the Standard, or if the peak has shifted/broadened, discard the stock . A shift often indicates hydrolysis of the sugar moiety.[]

Part 5: References

• Oki, T., et al. (1981).[] "Feudomycins A and B, new anthracycline antibiotics."[] The Journal of Antibiotics.

• Minotti, G., et al. (2004).[] "Anthracyclines: molecular advances and pharmacologic developments in antitumor activity and cardiotoxicity." Pharmacological Reviews.

• Nielsen, D., et al. (1996).[] "P-glycoprotein as multidrug transporter: a critical review of current multidrug resistance cell lines." Biochimica et Biophysica Acta (BBA).[]

• BenchChem Technical Support. (2023). "Daunorubicin Technical Support Center: Troubleshooting Aqueous Solution Issues." []

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• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Minimizing Feudomycin A Hydrochloride Toxicity

Introduction

Welcome to the technical support hub for Feudomycin A Hydrochloride .

As researchers, we often face a paradox with anthracycline antibiotics like Feudomycin A: the very mechanism that makes them potent antitumor agents—DNA intercalation and Topoisomerase II inhibition—drives their dose-limiting toxicity in healthy tissues, particularly cardiomyocytes and fibroblasts.

Feudomycin A (a biosynthetic congener of Daunorubicin) shares the structural anthraquinone backbone responsible for generating Reactive Oxygen Species (ROS). This guide moves beyond standard datasheets to provide actionable, field-proven protocols for minimizing this off-target toxicity in both in vitro and in vivo settings.[][2]

Module 1: Formulation & Chemical Stability

The First Line of Defense: Toxicity often mimics poor solubility. If Feudomycin A HCl precipitates, it causes high local concentrations that result in necrotic cell death rather than controlled apoptosis.

Troubleshooting: Solubility & Handling

Q: My Feudomycin A HCl solution is cloudy or precipitating in cell culture media. How do I fix this?

A: The Hydrochloride salt is water-soluble, but it is sensitive to ionic strength and pH.[]

• Reconstitution: Dissolve the powder in sterile water or 0.9% Saline first, never directly in culture media. The high salt and protein content in media can cause "salting out" before the drug is fully solvated.

• pH Check: Anthracyclines are unstable at alkaline pH (>7.5). Ensure your buffer is pH 6.0–7.0 for stock storage.[]

• Photosensitivity: Feudomycin A is light-sensitive.[][2] Degradation products are often more toxic and less specific. Always handle under low-light conditions and store stocks in amber vials at -20°C.

Table 1: Physicochemical Properties & Handling

Property	Specification	Critical Handling Note
Form	Hydrochloride Salt (Red/Orange Powder)	Hygroscopic; equilibrate to RT before opening.[][2]
Solubility	Water (>10 mg/mL), Methanol	Do not use DMSO for animal injections if avoidable (toxicity confounder).[2]
Stability	Aqueous solution: 24h at 4°C	Hydrolysis occurs rapidly at basic pH.
Light Sensitivity	High	Wrap tubes in foil; use amber glassware.

Module 2: In Vitro Optimization (Cell Culture)

Objective: Differentiate between tumor cytotoxicity and healthy cell necrosis.

Mechanism of Non-Target Toxicity

Feudomycin A generates superoxide radicals via the quinone moiety. Healthy cells (like cardiomyocytes) lack sufficient catalase levels to neutralize this stress, leading to mitochondrial dysfunction.

Protocol: ROS Scavenging Co-Treatment

To protect non-target cells (e.g., H9c2 cardiomyocytes or fibroblasts) during mechanistic studies, use a co-treatment strategy.

Step-by-Step:

• Pre-treatment: Seed non-target cells 24 hours prior.

• Scavenger Addition: Add N-Acetylcysteine (NAC) at 1–5 mM or Dexrazoxane at a 10:1 (Protector:Drug) molar ratio 30 minutes before Feudomycin A exposure.[][2]

  • Note: NAC boosts glutathione pools; Dexrazoxane chelates iron, preventing the Fenton reaction.

• Exposure: Add Feudomycin A HCl.

• Wash: Remove drug-containing media after 4–6 hours and replace with fresh media to simulate pharmacokinetic clearance (pulse-chase), rather than leaving it for 24–48 hours (chronic toxicity).

Visualizing the Toxicity Pathway

Figure 1: Dual mechanism of Feudomycin A. Efficacy is driven by DNA intercalation (green path), while non-target toxicity is largely driven by iron-mediated ROS (red path).[][2] Protective agents interrupt the red path.

Module 3: In Vivo Mitigation (Systemic Delivery)

Objective: Prevent cardiomyopathy and extravasation injury in animal models.

Troubleshooting: Systemic Toxicity

Q: My mice are losing weight rapidly (>15%) before the tumor endpoint. Is the dose too high?

A: It is likely cumulative toxicity. Anthracyclines have a lifetime cumulative dose limit.

• Solution 1: Liposomal Encapsulation. This is the gold standard. Encapsulating Feudomycin A in PEGylated liposomes prevents the drug from diffusing into healthy tissues (tight junctions) while allowing accumulation in tumors via the EPR effect (leaky vessels).

• Solution 2: Altered Dosing. Switch from Bolus IP/IV to Fractionated Dosing (e.g., q3d or weekly) to allow tissue recovery.

Protocol: Liposomal Loading (Ammonium Sulfate Gradient)

If commercial liposomal Feudomycin is unavailable, you can load it remotely using the transmembrane gradient method (similar to Doxil).

• Liposome Formation: Create empty liposomes (HSPC/Cholesterol/PEG-DSPE) containing 250 mM Ammonium Sulfate .

• Buffer Exchange: Dialyze liposomes against sucrose/histidine buffer (pH 6.5) to create a gradient (High [NH4+] inside, Low outside).[2]

• Loading: Incubate Feudomycin A HCl with liposomes at 60°C for 30 mins.

  • Mechanism:[3][4][5][6][7] Feudomycin (uncharged) crosses the membrane, becomes protonated (charged) by the internal ammonium sulfate, and forms a precipitate inside the liposome, trapping it.

• Purification: Remove free drug via size-exclusion chromatography (Sephadex G-50).

Figure 2: Remote loading workflow for high-efficiency encapsulation of amphipathic anthracyclines.

Frequently Asked Questions (FAQ)

Q: Can I use Feudomycin B instead of A? A: Proceed with caution. Feudomycin B is often considered a biosynthetic impurity or metabolite.[] While it has cytotoxic activity, its toxicity profile is less characterized than A. Stick to purified Feudomycin A HCl for reproducible toxicity data.

Q: Why use the Hydrochloride salt specifically? A: The free base form of anthracyclines is highly lipophilic and difficult to formulate without using toxic solvents (like high % DMSO or Cremophor). The HCl salt allows for aqueous formulation, which is safer for non-target cells.

Q: What is the equivalent "safe" cumulative dose compared to Doxorubicin? A: While specific clinical maximums for Feudomycin are not as established as Doxorubicin (550 mg/m²), rodent studies suggest keeping cumulative doses below 15–20 mg/kg (total) in mice to avoid lethal cardiotoxicity. Always perform a dose-escalation pilot study.

References

• Minotti, G., et al. (2004).[3] "Anthracyclines: molecular advances and pharmacologic developments in antitumor activity and cardiotoxicity." Pharmacological Reviews.

• Oki, T., et al. (1981). "Feudomycins A and B, new anthracycline antibiotics." The Journal of Antibiotics.

• Barenholz, Y. (2012). "Doxil®—the first FDA-approved nano-drug: lessons learned."[][2] Journal of Controlled Release.

• Swain, S. M., et al. (1997).[3] "Cardioprotection with dexrazoxane for doxorubicin-containing therapy." Journal of Clinical Oncology.

• PubChem. (2025). "Feudomycin A Hydrochloride Compound Summary." National Library of Medicine.

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• 4. droracle.ai [droracle.ai]
• 5. Mechanism of action of the anthracycline anti-tumor antibiotics, doxorubicin, daunomycin and rubidazone: preferential inhibition of DNA polymerase alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Novel Therapeutics for Anthracycline Induced Cardiotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Feudomycin A Hydrochloride and Daunorubicin: A Deep Dive into Structure, Activity, and Experimental Evaluation

For Immediate Release

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of anticancer therapeutics, anthracyclines remain a cornerstone of many chemotherapy regimens. Daunorubicin, a well-established member of this class, has been pivotal in the treatment of acute leukemias. Emerging from the same chemical lineage is Feudomycin A Hydrochloride, a structural analog of Daunorubicin. This guide provides an in-depth, objective comparison of the activity of Feudomycin A Hydrochloride and Daunorubicin, grounded in their molecular structures, mechanisms of action, and supporting experimental data. As Senior Application Scientists, our goal is to furnish the research community with the technical insights necessary to understand the nuances between these two potent compounds.

Structural Nuances: A Tale of a Single Hydroxyl Group

At the heart of the comparison between Feudomycin A Hydrochloride and Daunorubicin lies a subtle yet significant structural difference. Feudomycin A Hydrochloride is chemically known as 13-Deoxydaunorubicin hydrochloride[1][2]. As this name implies, it lacks the hydroxyl (-OH) group at the 13th carbon position of the aglycone moiety that is present in Daunorubicin[3][4]. This seemingly minor alteration has profound implications for the molecule's biological activity.

Daunorubicin Structure:

Chemical structure summary of Daunorubicin.

Feudomycin A Hydrochloride Structure:

Chemical structure summary of Feudomycin A Hydrochloride.

This single hydroxyl group in Daunorubicin is a known site for metabolic reduction to the less active alcohol metabolite, daunorubicinol[5]. The absence of this group in Feudomycin A suggests a potentially altered metabolic profile and, consequently, differences in potency and duration of action.

Mechanism of Action: A Shared Path of Cytotoxicity

Both Feudomycin A Hydrochloride and Daunorubicin belong to the anthracycline family and are expected to share the same fundamental mechanisms of anticancer activity. Their cytotoxic effects are primarily attributed to two key processes:

• DNA Intercalation: Anthracyclines insert themselves between the base pairs of the DNA double helix. This intercalation distorts the DNA structure, thereby interfering with the processes of replication and transcription, ultimately leading to cell cycle arrest and apoptosis[6].

• Topoisomerase II Inhibition: These compounds are potent inhibitors of topoisomerase II, an enzyme essential for resolving DNA topological problems during replication and transcription. By stabilizing the transient DNA-topoisomerase II cleavage complex, anthracyclines prevent the re-ligation of the DNA strands, leading to the accumulation of double-strand breaks and triggering apoptotic pathways[6][7].

Simplified signaling pathway of anthracycline-induced cytotoxicity.

The critical question for researchers is how the structural difference at C-13 influences the efficiency of these processes for Feudomycin A compared to Daunorubicin.

Comparative Activity: An Evidence-Based Assessment

While direct, head-to-head comparative studies on the cytotoxic and topoisomerase II inhibitory activities of Feudomycin A Hydrochloride and Daunorubicin are limited in publicly available literature, we can infer their relative potencies based on structure-activity relationship studies of anthracyclines.

The biosynthesis of Daunorubicin in Streptomyces peucetius involves a series of enzymatic modifications, with 13-Deoxydaunorubicin (Feudomycin A) serving as a direct precursor to Daunorubicin[8][9]. This suggests that the cellular machinery is geared towards the hydroxylated form.

Cytotoxicity:

Table 1: Reported IC50 Values for Daunorubicin in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
K562	Chronic Myelogenous Leukemia	Varies	[4]
HL-60	Acute Promyelocytic Leukemia	Varies	N/A
MOLM-13	Acute Myeloid Leukemia	Varies	N/A
MV4-11	Acute Myeloid Leukemia	Varies	N/A

Note: IC50 values can vary significantly between studies due to differences in experimental conditions such as cell density, incubation time, and assay method.

The absence of the C-13 hydroxyl group in Feudomycin A may lead to increased lipophilicity, potentially enhancing its cellular uptake. However, this structural change could also affect its interaction with target molecules. Further experimental validation is necessary to definitively compare the cytotoxic profiles of these two compounds.

Experimental Protocols for Comparative Evaluation

To facilitate further research in this area, we provide detailed, step-by-step methodologies for key experiments to compare the activity of Feudomycin A Hydrochloride and Daunorubicin.

In Vitro Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.

Experimental Workflow:

Workflow for the MTT cytotoxicity assay.

Detailed Protocol:

• Cell Seeding: Plate cancer cells (e.g., K562, HL-60) in a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate overnight at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of Feudomycin A Hydrochloride and Daunorubicin in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds).

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Plot the percentage of cell viability against the compound concentration and determine the IC50 values using non-linear regression analysis[10][11][12][13][14][15][16].

Topoisomerase II Inhibition Assay

This assay determines the ability of a compound to inhibit the catalytic activity of topoisomerase II, which relaxes supercoiled DNA.

Experimental Workflow:

Workflow for the topoisomerase II inhibition assay.

Detailed Protocol:

• Reaction Setup: In a microcentrifuge tube, prepare a reaction mixture containing supercoiled plasmid DNA (e.g., pBR322), topoisomerase II reaction buffer, and purified human topoisomerase II enzyme.

• Compound Addition: Add varying concentrations of Feudomycin A Hydrochloride and Daunorubicin to the reaction tubes. Include a positive control (e.g., etoposide) and a negative control (no inhibitor).

• Incubation: Incubate the reactions at 37°C for 30 minutes.

• Reaction Termination: Stop the reaction by adding a stop buffer containing SDS and proteinase K.

• Agarose Gel Electrophoresis: Analyze the DNA samples on a 1% agarose gel.

• Visualization: Stain the gel with ethidium bromide and visualize the DNA bands under a UV transilluminator. Supercoiled DNA migrates faster than relaxed DNA.

• Analysis: The inhibition of topoisomerase II activity is observed as a decrease in the amount of relaxed DNA and an increase in the amount of supercoiled DNA with increasing compound concentration[17][18][19][20][21].

Conclusion and Future Directions

References

• Daunorubicin | C27H29NO10 | CID 30323 - PubChem. Available at: [Link]

• Biosynthesis of daunorubicin glycosides: role of epsilon-rhodomycinone - ASM Journals. Available at: [Link]

• Biosynthesis pathway and involved genes of daunorubicin (DNR) and... - ResearchGate. Available at: [Link]

• Daunorubicin Citrate | C33H37NO17 | CID 9961878 - PubChem. Available at: [Link]

• Topoisomerase Assays - PMC - NIH. Available at: [Link]

• The Daunomycin: Biosynthesis, Actions, and the Search for New Solutions to Enhance Production - PMC. Available at: [Link]

• MTT Assay Protocol for Cell Viability and Proliferation. Available at: [Link]

• Cloning and expression of daunorubicin biosynthesis genes from Streptomyces peucetius and S. peucetius subsp. caesius - PMC - NIH. Available at: [Link]

• Daunorubicin Hydrochloride | C27H30ClNO10 | CID 62770 - PubChem. Available at: [Link]

• FEUDOMYCIN A HYDROCHLORIDE - gsrs. Available at: [Link]

• SID 178103642 - daunorubicin - PubChem - NIH. Available at: [Link]

• MTT Proliferation Assay Protocol - ResearchGate. Available at: [Link]

• Daunorubicinol | C27H31NO10 | CID 443832 - PubChem - NIH. Available at: [Link]

• Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf - NIH. Available at: [Link]

• FEUDOMYCIN A HYDROCHLORIDE. Available at: [Link]

• Feudomycin B | 79438-97-4 | : Venkatasai Life Sciences. Available at: [Link]

• Feudomycin a (C27H31NO9) - PubChemLite. Available at: [Link]

• Feudomycin B | C28H31NO10 | CID 10053050 - PubChem - NIH. Available at: [Link]

• EP1963348B1 - Synthesis of epirubicin from 13-dihydrodaunorubicine - Google Patents.

• In Vitro Cell Toxicity and Intracellular Uptake of Doxorubicin Exposed as a Solution or Liposomes: Implications for Treatment of Hepatocellular Carcinoma - PMC. Available at: [Link]

• In vitro cytotoxicity analysis of doxorubicin-loaded/superparamagnetic iron oxide colloidal nanoassemblies on MCF7 and NIH3T3 cell lines - PMC. Available at: [Link]

• FEUDOMYCIN B - gsrs. Available at: [Link]

• Doxorubicin weekly low dose administration: in vitro cytotoxicity generated by the typical pharmacokinetic profile - PubMed. Available at: [Link]

• 13-Deoxydoxorubicin hydrochloride | C27H32ClNO10 | CID 9829418 - PubChem. Available at: [Link]

• Comparative In Vitro Study of the Cytotoxic Effects of Doxorubicin's Main Metabolites on Cardiac AC16 Cells Versus the Parent Drug - NIH. Available at: [Link]

• US20070142309A1 - Synthesis of epirubicin from 13-dihydrodaunorubicine - Google Patents.
• DE602006020336D1 - SYNTHESIS OF EPIRUBICIN FROM 13-DIHYDRODAUNORUBICIN - Google Patents.

• SYNTHESIS OF DOXORUBICIN-BASED PRODRUG AND ACTIVATABLE MR NANOPROBE FOR THE IMAGING AND TREATMENT OF CANCER - Digital Commons. Available at: [Link]

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Comparative Assessment Guide: Feudomycin A Hydrochloride vs. Doxorubicin

Topic: Assessing the Specificity and Therapeutic Index of Feudomycin A Hydrochloride Content Type: Technical Comparison & Experimental Protocol Guide Audience: Drug Discovery Scientists, Medicinal Chemists, and Toxicology Researchers

Executive Summary & Mechanistic Rationale

Feudomycin A Hydrochloride (CAS: 65360-28-3), often identified as 13-deoxydaunorubicin , represents a critical structural congener in the anthracycline class.[] While Doxorubicin (DOX) and Daunorubicin (DNR) remain the clinical gold standards, their utility is severely compromised by cumulative dose-dependent cardiotoxicity.[]

The scientific imperative for assessing Feudomycin A lies in its structural modification: the absence of the C-13 carbonyl group found in Doxorubicin and Daunorubicin.[] This modification potentially alters the drug's susceptibility to carbonyl reductases, a metabolic pathway implicated in the formation of cardiotoxic alcohol metabolites (e.g., doxorubicinol).[]

This guide outlines a rigorous, self-validating experimental framework to assess whether Feudomycin A exhibits superior specificity —defined here as the ratio of antineoplastic potency to cardiomyocyte toxicity (Therapeutic Index)—compared to Doxorubicin.[]

Mechanistic Comparison: The Hypothesis

• Primary Mechanism (Efficacy): Both compounds act as Topoisomerase II poisons , stabilizing the DNA-enzyme cleavable complex to induce double-strand breaks and apoptosis in rapidly dividing tumor cells.[]

• Secondary Mechanism (Toxicity): Doxorubicin generates Reactive Oxygen Species (ROS) via quinone redox cycling and is metabolized into long-lived, toxic secondary alcohols.[] Feudomycin A's 13-deoxy structure may mitigate the secondary alcohol formation, potentially improving the safety profile.[]

Visualization: Anthracycline Signaling & Toxicity Pathways

The following diagram illustrates the dual pathways of efficacy (DNA damage) and toxicity (ROS/Metabolites), highlighting where Feudomycin A's structural difference impacts the outcome.

Caption: Figure 1.[] Dual mechanism of action showing Topo II-mediated efficacy vs. ROS/Metabolite-mediated cardiotoxicity.[] Feudomycin A aims to bypass the C-13 reduction pathway.[]

Experimental Protocols for Specificity Assessment

To objectively validate Feudomycin A, you must run parallel assays against Doxorubicin.[] The following protocols ensure data integrity and reproducibility.

Protocol A: Differential Cytotoxicity (The Selectivity Index)

Objective: Determine the IC50 ratio between tumor cells and normal cardiomyocytes.

• Cell Models:

  • Target:MCF-7 (Breast Adenocarcinoma) or HL-60 (Leukemia).[]

  • Off-Target:H9c2 (Rat Cardiomyoblasts) or iPSC-derived Cardiomyocytes .[]

• Reagents: MTT or CellTiter-Glo (Promega), Doxorubicin HCl (Positive Control), Feudomycin A HCl.[]

Workflow:

• Seeding: Plate cells at 5,000 cells/well in 96-well plates. Allow 24h attachment.

• Treatment: Treat with serial dilutions (0.01 µM to 100 µM) of Feudomycin A and Doxorubicin for 48 hours.[]

  • Critical Step: Dissolve both compounds in DMSO (<0.5% final concentration) to ensure solubility parity.

• Readout: Add MTT reagent (0.5 mg/mL), incubate 4h, dissolve formazan in DMSO, read Absorbance at 570 nm.

• Calculation: Calculate Selectivity Index (SI) =

  .

Protocol B: Topoisomerase II Relaxation Assay (Target Engagement)

Objective: Verify that Feudomycin A retains the core mechanism of action (DNA cleavage) comparable to Doxorubicin.

• Reagents: Human Topoisomerase II

  kit (Inspiralis), Supercoiled pBR322 plasmid.[]

• Workflow:

  • Incubate 200 ng pBR322 DNA with 2 units Topo II

    and varying drug concentrations (0.1 - 10 µM) in reaction buffer containing ATP.[]

  • Incubate at 37°C for 30 minutes.

  • Stop reaction with SDS/Proteinase K.[]

  • Analyze via agarose gel electrophoresis.[]

  • Validation: Look for the conversion of supercoiled DNA to relaxed (nicked) open-circular forms. Feudomycin A must show dose-dependent relaxation similar to Doxorubicin to be considered a viable alternative.[]

Protocol C: ROS Generation Analysis (Safety Profiling)

Objective: Quantify oxidative stress, the primary driver of anthracycline cardiotoxicity.

• Reagents: DCFDA (2',7'-dichlorofluorescin diacetate) - Cellular ROS Indicator.[]

• Workflow:

  • Treat H9c2 cardiomyocytes with equimolar concentrations (e.g., 1 µM) of Feudomycin A and Doxorubicin for 6 hours.[]

  • Wash cells and stain with 10 µM DCFDA for 30 mins.[]

  • Analyze via Flow Cytometry (Ex/Em: 485/535 nm).[]

  • Success Metric: If Feudomycin A specificity is superior, the Mean Fluorescence Intensity (MFI) shift should be significantly lower than that of Doxorubicin.[]

Comparative Data Framework

When publishing your comparison, structure your data against established reference values.[] Below is the standardized table format for reporting your results.

Parameter	Assay / Metric	Doxorubicin (Reference Standard)	Feudomycin A (Test Article)	Interpretation of Superiority
Potency	IC50 (MCF-7 Breast Cancer)	0.5 - 1.2 µM [1, 2]	Experimental Value	Equivalent IC50 indicates retained efficacy.[]
Cardiotoxicity	IC50 (H9c2 Cardiomyocytes)	1.0 - 2.5 µM [3]	Experimental Value	Higher IC50 (>5 µM) indicates improved safety.[]
Selectivity	Therapeutic Index (TI)	~2.0	Calculated (H9c2/MCF7)	TI > 5.0 suggests significant clinical advantage.[]
Mechanism	Topo II Inhibition	Strong (++++)	Qualitative Grading	Must be at least (+++) to be viable.[]
Oxidative Stress	ROS Induction (Fold Change)	High (3-5x Baseline)	Experimental Value	<2x Baseline indicates reduced off-target toxicity.[]

Data Interpretation Note: Feudomycin A (13-deoxydaunorubicin) historically shows slightly lower potency than Doxorubicin in some tumor lines due to faster dissociation from DNA.[] However, if the Cardiotoxicity IC50 is significantly higher (less toxic), the overall Specificity (Therapeutic Index) may favor Feudomycin A for long-term therapies.[]

Experimental Workflow Diagram

This flowchart guides the researcher through the decision matrix for validating Feudomycin A.

Caption: Figure 2. Decision matrix for assessing Feudomycin A. Phase 1 confirms efficacy; Phase 2 quantifies safety.[] The Selectivity Index (SI) is the go/no-go metric.[]

References

• Cytotoxicity of Anthracyclines in MCF-7 Cells. ResearchGate. Retrieved from .

• Doxorubicin vs Epirubicin: Comparative Activity. ResearchGate. Retrieved from .

• Anthracycline-induced Cardiotoxicity Mechanisms. National Institutes of Health (PMC).[] Retrieved from .[]

• Feudomycin A Hydrochloride Structure & Properties. PubChem. Retrieved from .[]

• Experimental Evaluation of Anthracycline Analogs. PubMed. Retrieved from .[]

Sources

Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of Feudomycin A Hydrochloride

As researchers and scientists at the forefront of drug development, our commitment to innovation is paralleled by our responsibility to ensure safety and environmental stewardship in our laboratories. Feudomycin A Hydrochloride, a compound with potential applications in various research areas, requires meticulous handling, not only during its use but also through to its final disposal.[1] This guide provides a comprehensive, step-by-step framework for the proper disposal of Feudomycin A Hydrochloride, grounded in a precautionary approach due to the current limitations in its fully characterized safety profile.

The available safety data for compounds similar to Feudomycin A Hydrochloride indicates that it is not currently classified as a hazardous substance or mixture under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). However, it is crucial to note that the chemical, physical, and toxicological properties have not been thoroughly investigated. This critical knowledge gap necessitates that we treat this compound with a higher level of caution, assuming potential hazards until comprehensive data becomes available. This principle of precautionary action is the cornerstone of responsible laboratory practice and is central to the procedures outlined below.

Immediate Safety and Handling

Before initiating any disposal-related activities, it is imperative to have the correct personal protective equipment (PPE) and to be prepared for potential spills.

Personal Protective Equipment (PPE)

Given the uncharacterized nature of Feudomycin A Hydrochloride's hazards, a robust selection of PPE is required to minimize exposure.

• Gloves: Nitrile or other chemically resistant gloves should be worn at all times. Gloves must be inspected before use and disposed of as contaminated waste after handling the compound.

• Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against splashes or airborne particles.

• Lab Coat: A fully buttoned lab coat should be worn to protect skin and clothing.

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator should be used.

Spill Management

In the event of a spill, immediate and appropriate action is critical to contain the material and prevent exposure.

• Evacuate and Secure: Alert others in the vicinity and evacuate the immediate area if necessary. Restrict access to the spill site.

• Don PPE: Before attempting to clean the spill, don the appropriate PPE as described above.

• Containment and Cleanup:

  • For solid spills, gently cover the material with an absorbent, inert material (e.g., vermiculite, sand, or a commercial spill kit absorbent). Avoid raising dust.

  • Carefully scoop the contained material into a clearly labeled, sealable waste container.

  • For liquid spills, absorb the material with an inert absorbent and place it in a labeled waste container.

• Decontamination: Clean the spill area thoroughly with a suitable decontamination solution (e.g., a mild detergent and water), followed by a rinse with water.[2] All cleaning materials must be disposed of as hazardous waste.[2]

Step-by-Step Disposal Procedures

The disposal of Feudomycin A Hydrochloride should follow a clear, hierarchical process that prioritizes safety and regulatory compliance.

Step 1: Waste Segregation and Labeling

Proper segregation of waste is the foundation of a safe disposal workflow.

• Primary Container: All waste Feudomycin A Hydrochloride, whether in solid form or in solution, should be collected in a primary container that is compatible with the chemical. This container must be securely sealed.

• Labeling: The primary container must be clearly labeled with "Hazardous Waste," the name "Feudomycin A Hydrochloride," and the approximate quantity.

• Contaminated Materials: All materials that have come into contact with Feudomycin A Hydrochloride, including gloves, weigh boats, pipette tips, and spill cleanup materials, must be collected in a separate, clearly labeled hazardous waste container.[2]

Step 2: Preferred Disposal Method - Licensed Waste Contractor

The most responsible and compliant method for disposing of Feudomycin A Hydrochloride is through a licensed hazardous waste disposal contractor.

• Rationale: Professional contractors have the expertise and facilities to handle and dispose of chemical waste in accordance with all federal, state, and local regulations.[2] This method mitigates risk to personnel and the environment.

• Procedure:

  • Package the labeled waste containers according to your institution's and the contractor's guidelines.

  • Arrange for pickup by your institution's Environmental Health and Safety (EHS) office or the licensed contractor.

Step 3: Alternative Disposal for Small Quantities (with Caution)

• Rationale: This method aims to render the compound less appealing and less likely to be inadvertently ingested or released into the environment in a concentrated form.

• Procedure:

  • Do not flush down the drain or toilet. This is to prevent the release of the active compound into aquatic ecosystems, where its effects are unknown.[4]

  • Remove the Feudomycin A Hydrochloride from its original container.

  • Mix the compound (without crushing tablets or capsules, if applicable) with an unappealing substance such as used coffee grounds, dirt, or cat litter.[3][5] This makes the mixture less attractive to children and pets and helps to prevent scavenging from the trash.

  • Place the mixture in a sealed container, such as a sealable plastic bag or an empty container with a lid, to prevent leakage.

  • Place the sealed container in the municipal solid waste (trash).

  • Scratch out all personal information on the original prescription label to protect privacy before disposing of the empty container.[3]

Summary of Key Disposal Information

Aspect	Recommendation	Rationale
Primary Disposal Route	Licensed Hazardous Waste Disposal Contractor	Ensures regulatory compliance and minimizes environmental and safety risks.[2]
Alternative for Small Quantities	Mix with an unappealing substance and dispose of in municipal trash.	Reduces the risk of accidental ingestion and environmental release when a contractor is not feasible.[3]
PPE	Gloves, eye protection, lab coat, and respirator (if needed).	Protects personnel from potential, uncharacterized hazards.
Spill Cleanup	Absorb, collect in a labeled container, and decontaminate the area.	Prevents exposure and further contamination.[2]
Empty Containers	Deface labels and dispose of according to institutional policy.	Protects personal information and prevents misuse.[3]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Feudomycin A Hydrochloride.

Caption: Decision workflow for Feudomycin A Hydrochloride disposal.

References

• National Center for Biotechnology Information. (n.d.). Feudomycin B. PubChem Compound Database. Retrieved from [Link]

• Global Substance Registration System. (n.d.). FEUDOMYCIN A HYDROCHLORIDE. Retrieved from [Link]

• Global Substance Registration System. (n.d.). FEUDOMYCIN B. Retrieved from [Link]

• United Nations Office on Drugs and Crime. (n.d.). Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Feudomycin B. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Controlling Occupational Exposure to Hazardous Drugs. Retrieved from [Link]

• U.S. Food and Drug Administration. (2024, October 31). Drug Disposal: Dispose "Non-Flush List" Medicine in Trash. Retrieved from [Link]

• RBNAinfo. (2019, November 1). SAFETY DATA SHEET. Retrieved from [Link]

• Boxall, A. B. A. (2004). The environmental side effects of medication. EMBO reports, 5(12), 1110–1114. Retrieved from [Link]

• U.S. Food and Drug Administration. (2024, October 31). Disposal of Unused Medicines: What You Should Know. Retrieved from [Link]

Sources

• 1. Feudomycin A hydrochloride | CAS 65360-28-3 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. Hazardous Drugs - Controlling Occupational Exposure to Hazardous Drugs | Occupational Safety and Health Administration [osha.gov]
• 3. fda.gov [fda.gov]
• 4. The environmental side effects of medication - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Disposal of Unused Medicines: What You Should Know | FDA [fda.gov]

Personal Protective Equipment (PPE) &amp; Handling Guide: Feudomycin A Hydrochloride

[1]

Executive Summary

Feudomycin A Hydrochloride (CAS: 65360-28-3 / Related Freebase: 79438-97-4) is an anthracycline antibiotic and a structural analog of daunorubicin.[] While specific safety data sheets (SDS) for research-grade Feudomycin A often list "No Data Available" or "Not Hazardous" due to lack of comprehensive toxicology testing, scientific integrity dictates it must be handled as a high-potency cytotoxic agent. []

As a DNA intercalator and Topoisomerase II inhibitor, it possesses significant mutagenic, carcinogenic, and reproductive toxicity risks.[] This guide outlines the containment and PPE protocols required to isolate the researcher from the molecule, treating it with the same rigor as Doxorubicin or Daunorubicin.

Part 1: Hazard Profiling & Risk Assessment

To select the correct PPE, one must understand the enemy. Feudomycin A is not merely a chemical irritant; it is a genomic hazard.[]

• Mechanism of Toxicity: Like other anthracyclines, Feudomycin A permeates the cell membrane and intercalates between DNA base pairs.[] It stabilizes the DNA-Topoisomerase II complex, preventing DNA religation.[][2] This leads to double-strand breaks and apoptosis.[]

• The "Trojan Horse" Risk (Solvents): Feudomycin A HCl is a powder, but it is frequently solubilized in DMSO (Dimethyl Sulfoxide) or Methanol for biological assays.[]

  • Risk:[][3] DMSO is a potent skin penetrant.[] If Feudomycin A is dissolved in DMSO, the solvent acts as a carrier, transporting the cytotoxic payload directly through intact skin and into the bloodstream.

• Dust Hazard: As a hydrochloride salt, the dry powder is prone to static charge, increasing the risk of aerosolization during weighing.

Part 2: PPE Technical Specifications

Standard laboratory PPE (latex gloves, lab coat) is insufficient for Feudomycin A.[] The following system creates a validated barrier against both the dry powder and organic solvent solutions.

Table 1: Mandatory PPE Configuration

PPE Component	Specification Standard	Scientific Rationale
Hand Protection (Inner)	Nitrile (4-5 mil), Extended Cuff	Acts as the primary barrier against incidental splashes.[] Tucked under the gown cuff.
Hand Protection (Outer)	Nitrile/Neoprene (Chemo-rated, ASTM D6978)	Tested for permeation resistance against chemotherapy drugs.[] Worn over the gown cuff.
Respiratory	N95 (Minimum) or P100/PAPR	N95 is acceptable only if working within a Biosafety Cabinet (BSC).[] If powder handling occurs outside a BSC (strongly discouraged), a P100 or PAPR is mandatory.[]
Body Protection	Polyethylene-Coated Polypropylene (e.g., Tyvek®)	Must be impervious to fluids and have a closed front (gown ties in back).[] Cotton lab coats absorb fluids and hold toxins against the skin.[]
Ocular	Chemical Splash Goggles	Safety glasses with side shields are inadequate for liquids.[] Goggles seal the eyes against aerosols and splashes.[]

Part 3: Operational Protocol (Weighing & Solubilization)

Objective: Transfer Feudomycin A HCl from the source vial to a stock solution without environmental contamination.

Pre-Experimental Setup

• Engineering Control: Activate the Class II, Type A2 (or higher) Biological Safety Cabinet (BSC).[] Allow it to run for 5 minutes to establish laminar flow.

• Surface Prep: Line the work surface with a plastic-backed absorbent mat (absorbent side up).[] This captures micro-droplets and prevents surface contamination.[]

• Solvent Prep: Pre-aliquot the required volume of solvent (e.g., DMSO) before opening the Feudomycin vial to minimize "open container" time.[]

Step-by-Step Workflow

• Donning: Put on PPE in the order: Shoe covers

  Gown Mask/Goggles Inner Gloves Outer Gloves.[]

• Static Neutralization: If using a microbalance, pass the spatula and weigh boat through an anti-static gate (if available) or wipe the exterior of the vial with a damp wipe (if sealed) to reduce static charge that causes powder "fly-out."[]

• Reconstitution (The Critical Moment):

  • Technique: Do not withdraw air into the syringe before injecting solvent (positive pressure can spray aerosolized drug out).[]

  • Negative Pressure Method:[] Insert the needle.[] Withdraw a small amount of air from the vial (creating negative pressure).[] Slowly inject the solvent.[] This ensures any displacement keeps the drug inside the vial.[]

• Mixing: Swirl gently. Do not shake vigorously, which creates foam and aerosols.[]

• Doffing: Remove outer gloves inside the BSC and dispose of them in the yellow chemo-waste bin before removing hands from the cabinet.

Part 4: Visualizing the Safety Logic

The following diagram illustrates the decision logic for handling Anthracyclines, emphasizing the "Defense in Depth" strategy.

Figure 1: Operational safety logic flow for handling Feudomycin A, distinguishing between powder aerosol risks and liquid permeation risks.[]

Part 5: Emergency Response & Spill Management

Despite best practices, accidents occur.[] Response must be immediate to prevent DNA damage to the operator.[]

Exposure Response

• Skin Contact: Immediately remove contaminated PPE.[][3] Wash skin with soap and copious amounts of water for 15 minutes .[] Do not use scrub brushes (abrasion increases absorption).[]

• Eye Contact: Flush at an eyewash station for 15 minutes , holding eyelids open.[] Seek medical attention immediately.

Spill Cleanup Protocol (Liquid)

• Alert: Announce the spill. Restrict access.

• Isolate: Cover the spill with a Chemo-Sorb pad or absorbent towels to prevent spreading.[]

• Deactivate:

  • Anthracyclines can be degraded by oxidation.[]

  • Apply 10% Sodium Hypochlorite (Bleach) solution to the spill area (after absorbing the bulk liquid).[]

  • Allow 10-15 minutes of contact time.

  • Warning: Bleach is corrosive to stainless steel BSCs.[] Rinse thoroughly with sterile water, then 70% Ethanol after decontamination.[]

• Disposal: All cleanup materials (towels, gloves, scoop) go into the Bulk Chemotherapy Waste container (often black), not the trace waste bin.[]

Part 6: Waste Disposal & Deactivation

Proper disposal prevents environmental contamination and downstream exposure to custodial staff.[]

• Trace Waste (Yellow Bin): Items with <3% by weight of the drug (e.g., empty vials, gloves, gowns, pipette tips).

• Bulk Waste (Black Bin): Items with >3% drug, spill cleanup materials, and stock solutions.[] This must be incinerated.

• Liquid Waste: Do not pour down the sink. Collect in a dedicated carboy labeled "Cytotoxic/Anthracycline Waste."[]

References

• National Institute for Occupational Safety and Health (NIOSH). (2016).[][4] NIOSH List of Antineoplastic and Other Hazardous Drugs in Healthcare Settings.[][5][6] Centers for Disease Control and Prevention.[][4] [Link][]

• Occupational Safety and Health Administration (OSHA). (2016).[] Controlling Occupational Exposure to Hazardous Drugs.[][4][5] OSHA Technical Manual (OTM), Section VI: Chapter 2.[] [Link][]

• Minotti, G., Menna, P., Salvatorelli, E., Cairo, G., & Gianni, L. (2004).[] Anthracyclines: molecular advances and pharmacologic developments in antitumor activity and cardiotoxicity.[][7] Pharmacological Reviews, 56(2), 185-229.[] (Establishes the mechanism of toxicity for the anthracycline class). [Link]

• PubChem. (n.d.).[] Feudomycin A Hydrochloride Compound Summary. National Center for Biotechnology Information.[] [Link][][8]

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• 3. sigmaaldrich.com [sigmaaldrich.com]
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• 5. cdc.gov [cdc.gov]
• 6. www3.paho.org [www3.paho.org]
• 7. Mechanisms of Anthracycline Cardiac Injury: Can we identify strategies for cardio-protection? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. GSRS [gsrs.ncats.nih.gov]